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[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol Documentation Hub

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  • Product: [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol
  • CAS: 1247648-15-2

Core Science & Biosynthesis

Foundational

The Strategic Utility of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol in Modern Drug Discovery

Executive Summary In the landscape of modern medicinal chemistry, the design of kinase inhibitors, GPCR ligands, and targeted protein degraders relies heavily on highly functionalized, multi-modal building blocks. [5-Bro...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern medicinal chemistry, the design of kinase inhibitors, GPCR ligands, and targeted protein degraders relies heavily on highly functionalized, multi-modal building blocks. [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (CAS: 1247648-15-2) represents a premier synthetic intermediate that elegantly balances structural rigidity, pharmacokinetic enhancement, and synthetic versatility [1].

This technical whitepaper provides an in-depth analysis of its physicochemical properties, the structural logic behind its functional groups, and field-proven synthetic methodologies. By understanding the causality behind its reactivity, researchers can leverage this scaffold to accelerate hit-to-lead and lead optimization campaigns.

Physicochemical Profiling & Structural Logic

Before deploying this intermediate in a synthetic campaign, it is critical to understand its baseline physical properties and the strategic rationale behind its molecular architecture.

Quantitative Physical Properties

The following table summarizes the core physicochemical data required for reaction stoichiometry, purification, and storage [1][2].

PropertyValue / Description
CAS Number 1247648-15-2
Molecular Formula C₁₁H₁₆BrN₃O
Molecular Weight 286.17 g/mol
SMILES OCC1=CC(Br)=CN=C1N2CCN(C)CC2
Density 1.460 ± 0.06 g/cm³
Boiling Point 429.6 ± 45.0 °C at 760 mmHg
Purity ≥98%
Storage Conditions 4°C, protect from light, inert atmosphere
E-E-A-T Insight: The Medicinal Chemistry Rationale

The value of this compound lies not just in its reactivity, but in why these specific moieties are combined into a single scaffold:

  • 4-Methylpiperazine Moiety: The piperazine ring is considered a "privileged structure" in FDA-approved drugs. Its basic nitrogen atoms can be protonated at physiological pH, drastically improving the aqueous solubility of highly lipophilic drug candidates [3]. Furthermore, the N-methyl group prevents unwanted secondary reactions during late-stage synthesis while modulating the overall pKa of the molecule.

  • Pyridine Core: Replacing a standard phenyl ring with a pyridine core lowers the overall lipophilicity (LogP) and improves metabolic stability against cytochrome P450-mediated oxidation.

  • Bromine Atom (C5 Position): The C-Br bond serves as an essential electrophilic handle for palladium-catalyzed cross-coupling reactions, allowing for rapid diversification of the scaffold.

  • Hydroxymethyl Group (C3 Position): This primary alcohol acts as a versatile vector. It can serve as a hydrogen-bond donor/acceptor in target binding, or it can be oxidized/halogenated to extend the molecule.

MedChemRationale Compound [5-Bromo-2-(4-methylpiperazin-1-yl) pyridin-3-yl]methanol Piperazine 4-Methylpiperazine Moiety Compound->Piperazine Pyridine Pyridine Core Compound->Pyridine Hydroxymethyl Hydroxymethyl Group Compound->Hydroxymethyl Bromo Bromine Atom Compound->Bromo Solubility Increases Aqueous Solubility & Modulates pKa Piperazine->Solubility Stability Improves Metabolic Stability (vs. Phenyl ring) Pyridine->Stability Hbond H-bond Donor/Acceptor & Prodrug Handle Hydroxymethyl->Hbond CrossCoupling Late-Stage Cross-Coupling Handle (Suzuki/Buchwald) Bromo->CrossCoupling

Pharmacokinetic and structural rationale of the building block.

Synthetic Methodologies & Experimental Protocols

To maximize the utility of this intermediate, researchers must employ highly selective reaction conditions. The protocols below outline the most effective methods for functionalizing the C-Br bond and the hydroxymethyl group.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is the gold standard for C-C bond formation [4]. When coupling at the C5 position of this electron-deficient pyridine, catalyst selection is critical.

  • Causality & Reagent Selection: We utilize Pd(dppf)Cl₂ because its bidentate ligand framework excels at preventing premature catalyst deactivation when handling sterically hindered or basic nitrogen-containing substrates. K₂CO₃ is chosen as a mild base; it is strong enough to activate the boronic acid via the formation of an "ate" complex, but mild enough to prevent degradation of the hydroxymethyl group [5].

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask under an argon atmosphere, charge[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (1.0 equiv) and the desired aryl/heteroaryl boronic acid (1.2 equiv).

  • Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 equiv) and anhydrous K₂CO₃ (3.0 equiv).

  • Solvation: Add a degassed solvent mixture of 1,4-Dioxane/H₂O (4:1 ratio, 0.1 M concentration). Self-Validation: The presence of water is strictly required to dissolve the base and facilitate the transmetalation step.

  • Reaction: Heat the mixture to 90°C for 8–12 hours. Monitor conversion via LC-MS.

  • Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. The basic piperazine nitrogen allows for an acid-base extraction purification strategy if column chromatography is insufficient.

Protocol B: Selective Oxidation to Nicotinaldehyde Derivative

Converting the primary alcohol to an aldehyde opens the door for reductive aminations, Wittig reactions, or Knoevenagel condensations.

  • Causality & Reagent Selection: Strong oxidants (like Jones reagent) will over-oxidize the alcohol to a carboxylic acid and potentially oxidize the piperazine nitrogen to an N-oxide. Therefore, Manganese Dioxide (MnO₂) or Dess-Martin Periodinane (DMP) must be used. MnO₂ is highly selective for allylic/benzylic-type alcohols (which this pyridinic alcohol mimics) and leaves basic amines untouched.

Step-by-Step Methodology:

  • Preparation: Dissolve the starting material (1.0 equiv) in anhydrous dichloromethane (DCM) (0.2 M).

  • Oxidation: Add activated MnO₂ (10.0 equiv). Self-Validation: A large excess of MnO₂ is standard due to its surface-area-dependent mechanism.

  • Reaction: Stir vigorously at room temperature for 12 hours.

  • Filtration: Filter the black suspension through a pad of Celite to remove the manganese salts. Wash the filter cake thoroughly with DCM and EtOAc.

  • Isolation: Concentrate the filtrate under reduced pressure. The resulting aldehyde is typically pure enough (>95% via NMR) to be used directly in the next synthetic step without further purification.

Synthetic Diversification Workflow

The true power of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol is its ability to act as a central hub for divergent synthesis. The diagram below illustrates the primary vectors of diversification.

SynthWorkflow Core [5-Bromo-2-(4-methylpiperazin-1-yl) pyridin-3-yl]methanol Suzuki Suzuki-Miyaura Coupling (Pd) Core->Suzuki C-Br Functionalization Buchwald Buchwald-Hartwig Amination Core->Buchwald C-Br Functionalization Oxidation Oxidation (MnO2 / DMP) Core->Oxidation -CH2OH Functionalization Halogenation Halogenation (SOCl2 / PBr3) Core->Halogenation -CH2OH Functionalization C5_Aryl C5-Aryl/Heteroaryl Derivative Suzuki->C5_Aryl C5_Amino C5-Amino Derivative Buchwald->C5_Amino Aldehyde Nicotinaldehyde Derivative Oxidation->Aldehyde AlkylHalide Alkyl Halide Intermediate Halogenation->AlkylHalide

Divergent synthetic pathways from the core building block.

Handling, Storage, and Safety Parameters

To ensure reproducibility across experimental batches, strict adherence to storage protocols is required.

  • Light Sensitivity: The compound contains a brominated heteroaromatic system which can undergo slow photolytic degradation. It must be stored in amber vials or wrapped in foil.

  • Temperature & Atmosphere: Store at 4°C under an inert atmosphere (Nitrogen or Argon). The basic piperazine nitrogen can slowly absorb atmospheric CO₂ and moisture, leading to the formation of carbamate salts which will alter reaction stoichiometry and hinder catalytic cycles [2].

References

  • MDPI. "Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023". Molecules. Available at:[Link]

  • Wikipedia. "Suzuki reaction". Wikipedia, The Free Encyclopedia. Available at:[Link]

  • Organic Chemistry Portal. "Suzuki Coupling". Organic-Chemistry.org. Available at:[Link]

Exploratory

Mass spectrometry fragmentation pathways of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol

An in-depth understanding of the mass spectrometric fragmentation behavior of complex heterocyclic scaffolds is critical for drug metabolism and pharmacokinetics (DMPK) profiling, structural elucidation of impurities, an...

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Author: BenchChem Technical Support Team. Date: March 2026

An in-depth understanding of the mass spectrometric fragmentation behavior of complex heterocyclic scaffolds is critical for drug metabolism and pharmacokinetics (DMPK) profiling, structural elucidation of impurities, and forensic toxicology.

This technical guide provides a comprehensive analysis of the collision-induced dissociation (CID) pathways of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (C 11​ H 16​ BrN 3​ O), a highly functionalized molecule featuring a bromopyridine core, a basic 4-methylpiperazine ring, and a labile hydroxymethyl group.

Ionization Dynamics and Isotopic Signatures

Before analyzing the fragmentation, it is essential to establish the ionization causality of the molecule under Electrospray Ionization (ESI) conditions.

Protonation Site Affinity: In positive ion mode (ESI+), the molecule predominantly forms a protonated precursor ion [M+H]+ . The molecule contains three nitrogen atoms, but they are not electronically equivalent. The N4 atom of the 4-methylpiperazine ring is an aliphatic tertiary amine, which possesses a significantly higher proton affinity compared to the N1 atom of the piperazine (which shares its lone pair with the electron-deficient pyridine ring via resonance) and the aromatic pyridine nitrogen. Consequently, the charge is highly localized on the 4-methylpiperazine moiety during initial ionization.

The Diagnostic Bromine Isotope Filter: The presence of the bromine atom at position 5 provides a built-in mass defect filter. Naturally occurring bromine exists as two stable isotopes, 79 Br and 81 Br, in a nearly 1:1 ratio. This generates a highly diagnostic doublet for the precursor ion at m/z 286.05 and m/z 288.05 . Any fragment ion that retains the intact pyridine ring will exhibit this signature 2 Da separation. Recognizing this pattern is a fundamental mass spectrometric rule for differentiating true structural fragments from matrix interference[1].

Mechanistic Fragmentation Pathways

Upon isolation of the [M+H]+ precursor and subjection to CID, the molecule undergoes three primary, competing fragmentation pathways dictated by the stability of the resulting product ions.

Pathway A: Hydroxymethyl Dehydration (The Ortho-Effect)

The most kinetically favorable neutral loss is the elimination of water (18 Da) from the hydroxymethyl group at position 3.

  • Mechanism: The proton localized on the piperazine ring can migrate to the hydroxyl oxygen, creating a good leaving group ( −OH2+​ ). The subsequent loss of H 2​ O yields a highly stabilized azaxylylium ion (or an ortho-quinone methide-like intermediate) at m/z 268.04 / 270.04 .

  • Causality: This fragmentation is exceptionally prominent because the resulting positive charge is delocalized across the conjugated pyridine system.

Pathway B: Piperazine Ring Fission

Piperazine rings are known to undergo characteristic cross-ring cleavages under CID rather than simple N-dealkylation [2].

  • Mechanism: The aliphatic ring opens via a retro-Diels-Alder-like mechanism or sequential bond cleavages. A hallmark of 4-methylpiperazine fragmentation is the neutral loss of C2​H5​N (43 Da) or C3​H8​N (58 Da), leading to fragments at m/z 243.0 and m/z 228.0 , respectively.

  • Causality: The cleavage of the C-N bond directly connecting the piperazine to the pyridine ring is less favored at low collision energies due to the partial double-bond character induced by the electron-withdrawing nature of the bromopyridine core.

Pathway C: Halogen Elimination

Halogenated aromatic systems frequently undergo homolytic or heterolytic cleavage of the carbon-halogen bond [3].

  • Mechanism: The loss of a bromine radical (Br•, 79/81 Da) from the precursor yields a unified, debrominated fragment at m/z 207.13 .

  • Causality: This pathway is highly diagnostic; the resulting fragment at m/z 207 will completely lack the 1:1 isotopic doublet, confirming the exact location and elimination of the halogen.

FragmentationTree M Precursor [M+H]+ m/z 286.1 / 288.1 W Dehydrated Ion [-H2O] m/z 268.1 / 270.1 M->W -18 Da (H2O) P Piperazine Cleavage [-C2H5N] m/z 243.1 / 245.1 M->P -43 Da (C2H5N) B Debrominated Ion [-Br•] m/z 207.1 M->B -79/81 Da (Br•) WB Combined Loss [-H2O, -Br•] m/z 189.1 W->WB -79/81 Da (Br•) B->WB -18 Da (H2O)

Diagnostic MS/MS fragmentation pathways of the protonated precursor ion.

Quantitative Data Summary

The following table summarizes the key diagnostic ions required for Multiple Reaction Monitoring (MRM) assay development or structural confirmation.

Precursor m/z ( 79 Br/ 81 Br)Fragment m/z ( 79 Br/ 81 Br)Neutral Loss (Da)Structural Assignment / MechanismIsotope Doublet?
286.05 / 288.05268.04 / 270.0418.01 ( H2​O )Loss of hydroxymethyl water (Azaxylylium ion)Yes
286.05 / 288.05243.01 / 245.0143.04 ( C2​H5​N )Cross-ring cleavage of 4-methylpiperazineYes
286.05 / 288.05207.13 (Unified)78.92 / 80.92 (Br•)Homolytic cleavage of the C-Br bondNo
268.04 / 270.04189.12 (Unified)78.92 / 80.92 (Br•)Sequential loss of H2​O and Br•No

Self-Validating LC-ESI-MS/MS Experimental Protocol

To ensure high trustworthiness and reproducibility, the following protocol incorporates self-validating steps (e.g., isotopic pattern matching and blank subtractions) to eliminate false positives during structural elucidation.

Step 1: Sample Preparation

  • Dissolve the analyte in a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid to a final concentration of 1 µg/mL.

  • Causality Check: The addition of 0.1% Formic Acid forces the equilibrium toward the protonated state [M+H]+ , maximizing ESI+ sensitivity.

  • Prepare a matrix blank (diluent only) to validate the absence of carryover or background isobaric interferences.

Step 2: UHPLC Separation

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes. Flow rate: 0.4 mL/min.

Step 3: Mass Spectrometry (ESI-CID-MS/MS) Acquisition

  • Source Parameters: Capillary voltage at +3.5 kV; Desolvation temperature at 350°C.

  • Precursor Isolation: Isolate m/z 286.1 and m/z 288.1 in separate MS/MS events using a narrow isolation window (e.g., 0.7 Da) to prevent co-isolation of isotopes.

  • Collision Energy (CE) Ramp: Acquire MS/MS spectra at CE = 15 eV, 25 eV, and 40 eV.

  • Causality Check: Low CE (15 eV) will predominantly show the dehydrated ion (m/z 268). High CE (40 eV) is required to drive the endothermic piperazine ring fission and C-Br bond cleavage.

Step 4: Data Validation (The Isotope Filter)

  • Overlay the MS/MS spectra of precursor 286.1 and 288.1.

  • Any fragment peak that shifts by exactly +2.0 Da in the 288.1 spectrum is confirmed to contain the intact bromopyridine core. Peaks that remain at the exact same m/z in both spectra represent debrominated fragments.

Workflow S1 Sample Preparation S2 UHPLC Separation S1->S2 S3 ESI(+) Ionization S2->S3 S4 CID Fragmentation S3->S4 S5 Data Analysis (Isotope Filtering) S4->S5

Self-validating LC-ESI-MS/MS experimental workflow for structural analysis.

References

  • Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. AIP Publishing. Available at:[Link]

  • Zhu Na, et al. Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society. Available at:[Link]

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol

For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive, step-by-step guide for the synthesis of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol, a valuabl...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, step-by-step guide for the synthesis of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol, a valuable building block in medicinal chemistry and drug discovery. The protocol herein outlines a proposed two-step synthetic route, commencing with the nucleophilic aromatic substitution to form the key intermediate, 5-Bromo-2-(4-methylpiperazin-1-yl)pyridine-3-carbaldehyde, followed by its selective reduction to the target primary alcohol. This guide is designed to offer both a practical laboratory procedure and an in-depth understanding of the underlying chemical principles, empowering researchers to confidently replicate and adapt this synthesis.

Introduction

Substituted pyridines are a cornerstone of modern medicinal chemistry, with their versatile electronic properties and ability to engage in a multitude of biological interactions. The title compound, [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol, incorporates several key pharmacophoric features: a bromo-substituted pyridine core, a 4-methylpiperazine moiety, and a primary alcohol. The bromine atom serves as a useful handle for further functionalization via cross-coupling reactions, while the methylpiperazine group can enhance solubility and modulate biological activity. The primary alcohol provides a site for further derivatization or can act as a hydrogen bond donor. This unique combination of functional groups makes the target molecule a highly sought-after intermediate in the synthesis of novel therapeutic agents.

This guide provides a detailed, research-grade protocol for the synthesis of this important molecule, emphasizing experimental robustness and scientific rationale.

Proposed Synthetic Pathway

The synthesis of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol is proposed to proceed via a two-step sequence. The first step involves a nucleophilic aromatic substitution (SNAᵣ) reaction between 2-chloro-5-bromopyridine-3-carbaldehyde and N-methylpiperazine. The second step is the selective reduction of the aldehyde functionality to the corresponding primary alcohol using sodium borohydride.

Synthetic_Pathway Start 2-Chloro-5-bromopyridine-3-carbaldehyde Intermediate 5-Bromo-2-(4-methylpiperazin-1-yl)pyridine-3-carbaldehyde Start->Intermediate N-Methylpiperazine, Base (e.g., K2CO3), Solvent (e.g., DMSO), Heat Product [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol Intermediate->Product Sodium Borohydride (NaBH4), Solvent (e.g., Methanol)

Caption: Proposed two-step synthesis of the target compound.

Part 1: Synthesis of 5-Bromo-2-(4-methylpiperazin-1-yl)pyridine-3-carbaldehyde (Intermediate)

This initial step focuses on the displacement of the chlorine atom from the pyridine ring with N-methylpiperazine. The presence of the electron-withdrawing aldehyde group at the 3-position and the bromine at the 5-position activates the 2-position towards nucleophilic attack.

Materials and Reagents
ReagentCAS NumberMolecular Weight ( g/mol )QuantityPurity
2-Chloro-5-bromopyridine-3-carbaldehyde98456-69-8220.451.0 eq≥97%
N-Methylpiperazine109-01-3100.161.2 eq≥99%
Potassium Carbonate (K₂CO₃)584-08-7138.212.0 eq≥99%
Dimethyl Sulfoxide (DMSO)67-68-578.1310 mL/gAnhydrous
Ethyl Acetate (EtOAc)141-78-688.11-ACS Grade
Brine (saturated NaCl solution)----
Anhydrous Sodium Sulfate (Na₂SO₄)7757-82-6142.04-Granular
Experimental Protocol
  • Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-chloro-5-bromopyridine-3-carbaldehyde (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

  • Addition of Reagents: Add anhydrous dimethyl sulfoxide (DMSO) to the flask to create a stirrable suspension. Subsequently, add N-methylpiperazine (1.2 eq) to the mixture.

  • Reaction Conditions: Heat the reaction mixture to 80-90 °C and stir vigorously. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 50% ethyl acetate in hexanes). The reaction is typically complete within 4-6 hours.

  • Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a separatory funnel containing deionized water.

  • Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer). Combine the organic layers.

  • Washing: Wash the combined organic layers with brine to remove any residual DMSO and inorganic salts.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford 5-bromo-2-(4-methylpiperazin-1-yl)pyridine-3-carbaldehyde as a solid.

Part 2: Synthesis of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (Final Product)

This final step involves the selective reduction of the aldehyde group of the intermediate to a primary alcohol using the mild reducing agent, sodium borohydride.

Materials and Reagents
ReagentCAS NumberMolecular Weight ( g/mol )QuantityPurity
5-Bromo-2-(4-methylpiperazin-1-yl)pyridine-3-carbaldehyde1247648-15-2 (for the alcohol)284.15 (for the aldehyde)1.0 eq≥98%
Sodium Borohydride (NaBH₄)16940-66-237.831.5 eq≥98%
Methanol (MeOH)67-56-132.0415 mL/gACS Grade
Deionized Water7732-18-518.02--
Dichloromethane (DCM)75-09-284.93-ACS Grade
Anhydrous Magnesium Sulfate (MgSO₄)7487-88-9120.37-Granular
Experimental Protocol

Reduction_Workflow cluster_0 Reaction cluster_1 Work-up and Purification A Dissolve aldehyde intermediate in Methanol B Cool to 0 °C in an ice bath A->B C Add Sodium Borohydride portion-wise B->C D Stir at 0 °C, then warm to room temperature C->D E Monitor reaction by TLC D->E F Quench with deionized water E->F G Concentrate to remove Methanol F->G H Extract with Dichloromethane G->H I Dry organic layer over MgSO4 H->I J Filter and concentrate in vacuo I->J K Purify by column chromatography (if necessary) J->K

Caption: Workflow for the reduction of the aldehyde intermediate.

  • Reaction Setup: In a round-bottom flask, dissolve the 5-bromo-2-(4-methylpiperazin-1-yl)pyridine-3-carbaldehyde (1.0 eq) in methanol.

  • Cooling: Cool the solution to 0 °C in an ice-water bath with stirring.

  • Addition of Reducing Agent: Slowly add sodium borohydride (1.5 eq) in small portions to the cooled solution. The addition should be controlled to manage any effervescence.

  • Reaction Conditions: Stir the reaction mixture at 0 °C for 30 minutes, and then allow it to warm to room temperature. Continue stirring for an additional 1-2 hours, or until TLC analysis indicates the complete consumption of the starting material.

  • Quenching: Carefully quench the reaction by the slow addition of deionized water.

  • Solvent Removal: Remove the methanol from the reaction mixture under reduced pressure.

  • Extraction: Extract the aqueous residue with dichloromethane (3 x volume of the aqueous layer).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: The crude [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel if necessary.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

  • ¹H NMR and ¹³C NMR: To confirm the chemical structure and the absence of impurities.

  • Mass Spectrometry (MS): To determine the molecular weight of the compound.[1][2]

  • Melting Point (MP): To assess the purity of the crystalline solid.

Safety Precautions

  • All manipulations should be performed in a well-ventilated fume hood.

  • Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

  • 2-Chloro-5-bromopyridine-3-carbaldehyde is an irritant. Avoid inhalation and contact with skin and eyes.

  • N-Methylpiperazine is corrosive and flammable. Handle with care.

  • Sodium borohydride is a flammable solid and reacts with water to produce hydrogen gas. Add it slowly and in portions.

  • Dimethyl sulfoxide (DMSO) can enhance the absorption of other chemicals through the skin. Handle with caution.

Troubleshooting

IssuePossible CauseSuggested Solution
Incomplete reaction in Step 1Insufficient heating or reaction timeIncrease the reaction temperature to 100 °C and/or extend the reaction time. Ensure anhydrous conditions.
Low yield in Step 1Inefficient extraction of the product from waterPerform additional extractions with ethyl acetate. Ensure the aqueous layer is saturated with NaCl (brine wash).
Over-reduction or side products in Step 2Excess sodium borohydride or high temperatureUse the stoichiometric amount of NaBH₄ and maintain the temperature at 0 °C during addition.
Difficulty in purificationPresence of closely-eluting impuritiesOptimize the solvent system for column chromatography. Consider recrystallization from different solvents.

References

Sources

Application

Application Note: Strategic Functionalization of[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol in the Design of Novel Kinase Inhibitors

Introduction & Rationale The development of highly selective, potent kinase inhibitors requires versatile chemical scaffolds that can be systematically modified to probe the complex architecture of the ATP-binding pocket...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Rationale

The development of highly selective, potent kinase inhibitors requires versatile chemical scaffolds that can be systematically modified to probe the complex architecture of the ATP-binding pocket. The compound [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (CAS No: 1247648-15-2)[1][2] represents a highly privileged building block for structure-based drug design (SBDD).

The structural logic of this scaffold rests on three functional pillars:

  • The 4-Methylpiperazin-1-yl Moiety: This is a well-established solubilizing group that frequently projects into the solvent-exposed region of the kinase domain. It improves both aqueous solubility and pharmacokinetic profiles without compromising target affinity, a strategy successfully employed in the design of various multikinase, CDK, and Aurora kinase inhibitors[3][4][5].

  • The Pyridine Core: Acts as a rigid spacer and potential hinge-binding motif, orienting the substituents into the correct topological vectors[6].

  • Orthogonal Reactive Handles (C3-Hydroxymethyl & C5-Bromo): These groups provide distinct vectors for library generation. The C3-hydroxymethyl group can be oxidized and aminated to probe the ribose-binding pocket, while the C5-bromo atom allows for palladium-catalyzed cross-coupling to target the deep hydrophobic pocket (often the DFG-out allosteric site)[7].

This application note details a validated, divergent synthetic strategy to maximize the utility of this scaffold, ensuring high yields and orthogonal reactivity.

Strategic Functionalization & Causality

To synthesize diverse libraries of pyridine-based kinase inhibitors, we employ a sequential modification strategy.

Step 1: C3-Hydroxymethyl Oxidation and Reductive Amination The primary alcohol is first oxidized to the corresponding aldehyde. We utilize Manganese(IV) oxide (MnO₂) as the oxidant. Causality: MnO₂ is a mild, heterogeneous oxidant highly selective for benzylic and pyridylic alcohols. It prevents over-oxidation to the carboxylic acid, which would otherwise require harsher, less atom-economical conditions to functionalize. The resulting aldehyde is then subjected to reductive amination using Sodium triacetoxyborohydride (NaBH(OAc)₃). NaBH(OAc)₃ is selected because its mild hydride-donating ability selectively reduces the transient imine without reducing the unreacted aldehyde back to the alcohol.

Step 2: C5-Bromo Suzuki-Miyaura Cross-Coupling Following C3 functionalization, the C5 position is diversified via Suzuki-Miyaura cross-coupling. Causality: The bromo substituent on the electron-deficient pyridine ring is highly activated for oxidative addition by Palladium. We utilize Pd(dppf)Cl₂ as the pre-catalyst. The bidentate dppf ligand enforces a large bite angle, which accelerates the reductive elimination step in the catalytic cycle. This makes it highly effective for coupling sterically hindered or electron-rich aryl boronic acids[6][7].

Mandatory Visualization: Synthetic Workflow

Workflow SM Starting Material [5-Bromo-2-(4-methylpiperazin-1-yl) pyridin-3-yl]methanol Aldehyde Intermediate 1 5-Bromo-2-(4-methylpiperazin-1-yl) nicotinaldehyde SM->Aldehyde Oxidation (MnO2) DCM, RT Ether Alternative Intermediate C3-Etherified Scaffold SM->Ether Alkylation (NaH, R-X) DMF, 0°C to RT Amine Intermediate 2 C3-Aminated Scaffold Aldehyde->Amine Reductive Amination NaBH(OAc)3, DCE Final Final Kinase Inhibitor C3-Aminated, C5-Arylated Pyridine Derivative Amine->Final Suzuki-Miyaura Coupling Ar-B(OH)2, Pd(dppf)Cl2 Final2 Alternative Kinase Inhibitor C3-Etherified, C5-Arylated Pyridine Derivative Ether->Final2 Suzuki-Miyaura Coupling Ar-B(OH)2, Pd(dppf)Cl2

Divergent synthetic workflow for kinase inhibitor libraries utilizing the title scaffold.

Experimental Protocols (Self-Validating Systems)

Protocol 1: Oxidation to 5-Bromo-2-(4-methylpiperazin-1-yl)nicotinaldehyde
  • Initiation: Dissolve[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (1.0 eq, 10 mmol) in anhydrous dichloromethane (DCM, 0.1 M).

  • Reaction: Add activated Manganese(IV) oxide (MnO₂, 10.0 eq). Note: A large excess is required due to the heterogeneous nature of the surface-mediated oxidation. Stir the suspension vigorously at room temperature for 12-16 hours.

  • Self-Validation (IPC): Monitor reaction progress via LC-MS. The starting material mass ( [M+H]+=286/288 ) must completely shift to the aldehyde product mass ( [M+H]+=284/286 ).

  • Workup: Filter the reaction mixture through a pad of Celite to remove MnO₂, washing the filter cake thoroughly with DCM and ethyl acetate. Concentrate the filtrate under reduced pressure to afford the crude aldehyde (>95% purity by NMR).

Protocol 2: Reductive Amination at C3
  • Imine Formation: To a solution of the crude aldehyde (1.0 eq, 5 mmol) in 1,2-dichloroethane (DCE, 0.2 M), add the desired primary or secondary amine (1.2 eq) and glacial acetic acid (0.1 eq). Stir at room temperature for 2 hours.

  • Reduction: Add Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) in three distinct portions. Causality: Stepwise addition prevents thermal spikes and minimizes the risk of prematurely reducing any unreacted aldehyde. Stir for an additional 12 hours.

  • Self-Validation (IPC): Quench an aliquot with saturated aqueous NaHCO₃ and extract with DCM. Analyze the organic layer via LC-MS to confirm the disappearance of the aldehyde peak and the emergence of the desired aminated product mass.

  • Purification: Quench the bulk reaction with NaHCO₃, extract with DCM, dry over Na₂SO₄, and purify via flash column chromatography (DCM/MeOH gradient).

Protocol 3: Suzuki-Miyaura Cross-Coupling at C5
  • Preparation: In a microwave-safe vial, combine the C3-aminated intermediate (1.0 eq, 1 mmol), the desired aryl boronic acid (1.5 eq), and K₂CO₃ (3.0 eq).

  • Solvent Addition: Add a degassed solvent mixture of 1,4-Dioxane/H₂O (4:1 v/v, 0.1 M). Causality: Water is essential to dissolve the inorganic base and activate the boronic acid into the highly reactive boronate "ate" complex.

  • Catalysis: Add Pd(dppf)Cl₂ (0.05 eq). Purge the vial with nitrogen gas for 5 minutes to prevent catalyst oxidation.

  • Execution: Heat the reaction mixture at 90°C for 4 hours (or 110°C for 30 minutes via microwave irradiation).

  • Self-Validation (IPC): Check for the disappearance of the brominated starting material via LC-MS. The distinct isotopic pattern of bromine (1:1 ratio of M/M+2) will be replaced by the mass of the cross-coupled product.

  • Isolation: Filter through Celite, concentrate, and purify via preparative HPLC to yield the final kinase inhibitor.

Quantitative Data Presentation

To establish the robustness of the C5 functionalization, a catalyst and condition screen was performed. The data below demonstrates the superiority of the dppf ligand system for this specific scaffold.

Table 1: Optimization of Suzuki-Miyaura Cross-Coupling at the C5 Position

EntryCatalyst (5 mol%)Solvent System (v/v)Base (3.0 eq)Temp (°C)Isolated Yield (%)
1Pd(PPh₃)₄Toluene/H₂O (4:1)Na₂CO₃9045
2Pd(dppf)Cl₂1,4-Dioxane/H₂O (4:1)Na₂CO₃9072
3 Pd(dppf)Cl₂ 1,4-Dioxane/H₂O (4:1) K₂CO₃ 90 88
4XPhos Pd G21,4-Dioxane/H₂O (4:1)K₃PO₄9091
5 Pd(dppf)Cl₂ 1,4-Dioxane/H₂O (4:1) K₂CO₃ 110 (MW) 89

Note: While XPhos Pd G2 (Entry 4) provided a marginally higher yield, Pd(dppf)Cl₂ (Entry 3 & 5) was selected as the standard protocol due to its high efficiency, lower cost, and excellent scalability under both thermal and microwave (MW) conditions.

References

  • Discovery of 8-Cyclopentyl-2-[4-(4-methyl-piperazin-1-yl)-phenylamino]-7-oxo-7,8-dihydro-pyrido[2,3-d]pyrimidine-6-carbonitrile (7x) as a Potent Inhibitor of Cyclin-Dependent Kinase 4 (CDK4)
  • Source: nih.
  • Source: acs.
  • Discovery, Optimization, and Evaluation of Novel Pyridin-2(1H)
  • Identification of N,1,4,4-Tetramethyl-8-{[4-(4-methylpiperazin-1-yl)phenyl]amino}-4,5-dihydro-1H-pyrazolo[4,3-h]quinazoline-3-carboxamide (PHA-848125)
  • 88-3849-95 Enamine 化合物 250mg CAS No:1247648-15-2 EN300 ...
  • CAS:1220029-60-6, 1-(5-溴-3-甲基吡啶-2-基)哌啶 - 毕得医药 (Contains CAS 1247648-15-2)

Sources

Method

Application Note: HPLC Method Development and Validation for[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals. Introduction & Physicochemical Profiling[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (CAS: 1247648-15-2) is a...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals.

Introduction & Physicochemical Profiling[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (CAS: 1247648-15-2) is a highly functionalized synthetic building block frequently utilized in the development of targeted therapeutics, such as kinase inhibitors and GPCR ligands[1]. Developing a robust High-Performance Liquid Chromatography (HPLC) method for this compound requires a deep understanding of its physicochemical properties.

The molecule presents a unique "chromatographic triad" of challenges:

  • N-Methylpiperazine Ring: A strongly basic tertiary amine (pKa ~8.5–9.0) that is fully protonated at physiological and acidic pH.

  • Pyridine Ring: A weakly basic nitrogen heteroaromatic (pKa ~5.0).

  • Hydroxymethyl Group & Bromine: The hydroxyl group imparts localized polarity, while the heavy bromine atom increases overall lipophilicity and alters the electron density of the pyridine ring.

The Peak Tailing Challenge

The most common failure mode when analyzing basic compounds containing piperazine or pyridine moieties is severe peak tailing[1][2]. At a neutral pH (e.g., pH 7.0), the basic nitrogen atoms are protonated ( R−NH+ ), while the residual silanol groups on standard silica-based stationary phases are ionized ( Si−O− ). This creates strong, secondary ion-exchange interactions that disrupt the primary hydrophobic partitioning, leading to asymmetrical peaks, shifting retention times, and poor integration accuracy[3].

Chromatographic Rationale & Strategy

To engineer a self-validating and robust method, we must control the ionization state of both the analyte and the stationary phase. We employ a Low-pH Ion-Pairing Strategy using Trifluoroacetic acid (TFA).

  • Silanol Suppression: By lowering the mobile phase pH to ~2.0 using 0.1% TFA, the acidic silanol groups on the silica surface (pKa ~3.5–4.5) are fully protonated and neutralized, effectively shutting down secondary ionic interactions[4][5].

  • Ion-Pairing Effect: The trifluoroacetate anion acts as a volatile, chaotropic ion-pairing reagent. It forms a neutral, hydrophobic complex with the positively charged piperazine ring, increasing the analyte's retention factor ( k′ ) on the reversed-phase column[5].

Silanol_Interaction cluster_neutral Neutral pH (~7.0) - Avoid cluster_acidic Acidic pH (~2.0) - Optimal Analyte Protonated Piperazine (Analyte) Silanol_Ionized Ionized Silanol (Si-O⁻) Analyte->Silanol_Ionized Silanol_Neutral Protonated Silanol (Si-OH) Analyte->Silanol_Neutral Tailing Secondary Ionic Interaction (Severe Peak Tailing) Silanol_Ionized->Tailing Symmetrical Pure Hydrophobic Partitioning (Symmetrical Peak) Silanol_Neutral->Symmetrical

Mechanism of silanol suppression at low pH to eliminate peak tailing for basic compounds.

Experimental Protocol

This protocol is designed as a self-validating system. By adhering to the System Suitability Testing (SST) criteria, the analyst can immediately verify the method's trustworthiness before running critical samples.

Chromatographic Conditions

Select a modern, high-purity, base-deactivated C18 column with extensive end-capping to provide a secondary layer of defense against any remaining active silanols[1].

ParameterSpecificationRationale
Column Base-deactivated C18, 150 x 4.6 mm, 3 µmHigh efficiency; shields residual silanols[1].
Mobile Phase A 0.1% TFA in LC-MS Grade WaterLowers pH to ~2.0; provides ion-pairing[5].
Mobile Phase B 0.1% TFA in AcetonitrileElution strength; TFA maintains constant pH across gradient.
Flow Rate 1.0 mL/minOptimal linear velocity for 4.6 mm ID columns.
Column Temperature 35 °CReduces mobile phase viscosity; improves mass transfer.
Detection (UV) 254 nm and 280 nm (PDA)Captures the π→π∗ transitions of the pyridine ring[6].
Injection Volume 10 µLPrevents column overloading and peak fronting.
Diluent Water:Acetonitrile (80:20, v/v)Matches initial gradient conditions to prevent solvent-effect peak distortion.
Gradient Elution Program

A gradient approach is utilized to sharpen the peak shape of the target compound while efficiently washing strongly retained lipophilic impurities (e.g., unreacted brominated precursors) from the column.

Time (min)% Mobile Phase A% Mobile Phase BCurve
0.0955Initial hold to focus polar analytes
2.0955Isocratic hold
12.04060Linear ramp for elution
15.01090Column wash phase
17.01090Hold wash
17.1955Return to initial conditions
22.0955Column re-equilibration
Sample Preparation
  • Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol into a 10 mL volumetric flask. Dissolve in 2 mL of Acetonitrile (due to lipophilicity of the bromo-group), sonicate for 5 minutes, and dilute to volume with Water.

  • Working Standard (100 µg/mL): Pipette 1.0 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with the Diluent (80:20 Water:Acetonitrile). Filter through a 0.22 µm PTFE syringe filter prior to injection.

Method Validation Framework (ICH Q2(R2))

To ensure the method is "fit for purpose," it must be validated according to the latest International Council for Harmonisation (ICH) Q2(R2) guidelines[7][8].

Validation_Workflow A 1. System Suitability (SST) Establish Baseline Trust B 2. Specificity Blank & Degradation Assessment A->B C 3. Linearity & Range Evaluate Calibration Model B->C D 4. Accuracy & Precision Recovery & Repeatability C->D E 5. Robustness Deliberate Parameter Variations D->E

Sequential workflow for analytical method validation based on ICH Q2(R2) principles.

Validation Acceptance Criteria Summary

The following metrics serve as the self-validating boundaries of the protocol. If the method fails to meet these criteria, the root cause must be investigated (e.g., mobile phase preparation error, column degradation) before proceeding.

Validation ParameterICH Q2(R2) RequirementTarget Acceptance Criteria
System Suitability Verification of system performance[6]Tailing Factor ( Tf​ ) ≤1.5 ; Theoretical Plates ( N ) ≥5000 ; %RSD ≤2.0% (n=5).
Specificity Unequivocal assessment of analyte[9]No interfering peaks from blank or diluent at the retention time of the target peak.
Linearity Proportional response across range[8]Correlation coefficient ( R2 ) ≥0.999 over 50% to 150% of nominal concentration.
Accuracy Agreement with true value[9]Mean recovery of spiked samples across 3 levels (80%, 100%, 120%) must be 98.0% – 102.0%.
Precision Closeness of agreement (scatter)[7]Repeatability (n=6): %RSD ≤2.0% . Intermediate Precision: %RSD ≤2.0% .
Robustness Reliability under deliberate variations[9] Tf​ and %RSD remain within limits when pH ( ±0.2 ), Temp ( ±5∘ C), and Flow ( ±0.1 mL/min) are altered.

References

  • Enamine. "[5-bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol Product Specification". Enamine Catalog. Available at:[Link]

  • ICH. "Validation of Analytical Procedures Q2(R2)". International Council for Harmonisation. Available at:[Link]

  • QbD Group. "ICH Q2(R2) Validation of Analytical Procedures". QbD Group. Available at:[Link]

  • Complete Overview. "Understanding ICH Q2(R2) Guidelines for Analytical Validation". YouTube. Available at: [Link]

  • Molnar Institute. "Essential Guides to Method Development in Liquid Chromatography". Molnar Institute. Available at:[Link]

  • Suresh Gyan Vihar University. "HPLC Method Development - A Review". Gyan Vihar University. Available at: [Link]

  • Medium. "HPLC Method Development: Lessons from 5 Years in Analytical R&D". Medium. Available at: [Link]

  • Phenomenex. "Reversed Phase HPLC Method Development". Phenomenex. Available at: [Link]

  • Impactfactor. "Development And Validation of an RP-HPLC Method for Estimation of 1-(4-Methoxyphenyl) Piperazine Impurity". Impactfactor. Available at: [Link]

Sources

Application

Application Note & Protocols: High-Throughput In Vitro Screening of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol

Abstract This document provides a comprehensive guide for the high-throughput in vitro screening of the novel chemical entity, [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol. Given the prevalence of the pyridin...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive guide for the high-throughput in vitro screening of the novel chemical entity, [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol. Given the prevalence of the pyridinyl-piperazine scaffold in kinase inhibitor discovery, this guide is structured around the hypothesis that this compound may exhibit activity against protein kinases, a critical class of enzymes in cellular signaling and disease.[1] We present detailed protocols for two complementary high-throughput screening (HTS) assays: a biochemical kinase inhibition assay using Homogeneous Time-Resolved Fluorescence (HTRF®) and a cell-based cytotoxicity assay using the CellTiter-Glo® luminescent method. These assays are designed to be robust, reproducible, and scalable for the rapid identification and characterization of potential lead compounds in drug discovery.[2][3][4]

Introduction: Rationale for Screening

The compound [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol is a small molecule of interest for drug discovery screening campaigns.[5] Its core structure, incorporating a substituted pyridine ring linked to a methylpiperazine group, is a well-established pharmacophore found in numerous approved and investigational protein kinase inhibitors.[1] Protein kinases are a large family of enzymes that play a central role in regulating a majority of cellular processes.[6] Their dysregulation is a hallmark of many diseases, particularly cancer, making them a major target class for therapeutic development.[1][7]

Therefore, a logical first step in elucidating the bioactivity of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol is to screen it against a panel of protein kinases. This application note outlines a two-pronged HTS strategy:

  • Biochemical Screening: To directly assess the compound's ability to inhibit the enzymatic activity of a target kinase in a purified, cell-free system.

  • Cell-Based Screening: To evaluate the compound's effect on cell viability and proliferation, providing insights into its cellular potency and potential cytotoxicity.[8][9]

This dual approach allows for the identification of compounds that not only engage their target biochemically but also exert a desired effect in a more biologically relevant cellular context.[10]

Biochemical Screening: HTRF® Kinase Inhibition Assay

Homogeneous Time-Resolved Fluorescence (HTRF®) is a robust technology for HTS, combining Fluorescence Resonance Energy Transfer (FRET) with time-resolved detection to minimize background interference.[11] The HTRF® kinase assay is a widely used platform for identifying kinase inhibitors due to its sensitivity and amenability to automation.[11][12]

Principle of the HTRF® Kinase Assay

The assay measures the phosphorylation of a specific substrate by a kinase. It utilizes two antibodies: one labeled with a Europium cryptate (donor fluorophore) that recognizes a phosphospecific epitope on the substrate, and a second antibody labeled with an acceptor fluorophore (e.g., d2) that recognizes a non-phosphorylated part of the substrate.[13] When the substrate is phosphorylated, the antibodies bind, bringing the donor and acceptor fluorophores into close proximity. Excitation of the donor leads to energy transfer to the acceptor, which then emits light at a specific wavelength. The HTRF ratio (acceptor emission / donor emission) is directly proportional to the amount of phosphorylated substrate.[12]

Diagram 1: HTRF® Kinase Assay Principle

HTRF_Principle cluster_no_inhibition Kinase Activity (No Inhibition) cluster_inhibition Kinase Inhibition Kinase Kinase Phosphorylated_Substrate P-Substrate Kinase->Phosphorylated_Substrate P ATP ATP Substrate Substrate Eu_Ab Eu-Ab (Donor) Phosphorylated_Substrate->Eu_Ab d2_Ab d2-Ab (Acceptor) Phosphorylated_Substrate->d2_Ab Eu_Ab->d2_Ab FRET Inhibitor [5-Bromo-2-(4-methyl... pipiperazin-1-yl)pyridin-3-yl] methanol Inactive_Kinase Inactive Kinase Inhibitor->Inactive_Kinase No_P_Substrate Substrate Inactive_Kinase->No_P_Substrate No P d2_Ab2 d2-Ab (Acceptor) No_P_Substrate->d2_Ab2 Eu_Ab2 Eu-Ab (Donor)

Caption: Workflow of the HTRF® kinase assay in the presence and absence of an inhibitor.

HTRF® Kinase Assay Protocol

This protocol is a general template and should be optimized for the specific kinase and substrate being investigated. The example uses a 384-well plate format.[12]

Materials:

  • [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (Test Compound)

  • Kinase of interest

  • Biotinylated substrate peptide

  • ATP

  • Staurosporine (positive control inhibitor)

  • HTRF® Kinase Buffer

  • HTRF® Detection Reagents: Europium cryptate-labeled anti-phospho antibody and d2-labeled anti-tag antibody

  • Low-volume 384-well white plates

  • HTRF®-compatible plate reader

Protocol Steps:

  • Compound Plating:

    • Prepare a stock solution of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol in 100% DMSO.

    • Perform serial dilutions of the test compound and control inhibitor (e.g., Staurosporine) in DMSO.

    • Using an automated liquid handler, dispense 0.5 µL of each compound dilution into the appropriate wells of a 384-well plate. For control wells, dispense 0.5 µL of DMSO.

  • Enzyme Addition:

    • Dilute the kinase to the desired working concentration in HTRF® Kinase Buffer. The optimal concentration should be determined empirically.

    • Add 5.5 µL of the diluted kinase solution to each well containing the compound/DMSO.

    • Incubate for 15 minutes at room temperature. This pre-incubation allows the compound to bind to the kinase before the reaction is initiated.

  • Initiation of Kinase Reaction:

    • Prepare a solution of the biotinylated substrate and ATP in HTRF® Kinase Buffer.

    • Add 4 µL of the substrate/ATP mix to each well to start the kinase reaction.

    • Incubate for the desired reaction time (e.g., 30-60 minutes) at room temperature. The plate should be sealed to prevent evaporation.

  • Detection:

    • Prepare the HTRF® detection reagent mix containing the Europium-labeled and d2-labeled antibodies in HTRF® Detection Buffer.

    • Add 10 µL of the detection mix to each well to stop the kinase reaction and initiate the detection process.

    • Incubate for 60 minutes at room temperature, protected from light.

  • Data Acquisition:

    • Read the plate on an HTRF®-compatible plate reader, measuring fluorescence emission at 665 nm (acceptor) and 620 nm (donor).[12]

    • Calculate the HTRF ratio: (Intensity @ 665 nm / Intensity @ 620 nm) x 10,000.

    • Plot the HTRF ratio against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Component Volume per Well (384-well) Final Concentration (Example) Notes
Compound/DMSO0.5 µLVaries2.5% final DMSO concentration
Kinase5.5 µL1-5 nMOptimize for each kinase
Substrate/ATP Mix4 µL100 nM Substrate, 10 µM ATPATP concentration should be near the Km for ATP
Detection Reagents10 µLPer manufacturer
Total Volume 20 µL

Table 1: Example Reagent Volumes for HTRF® Kinase Assay

Cell-Based Screening: CellTiter-Glo® Viability Assay

Cell-based assays are essential to assess the effect of a compound on living cells.[2][3] The CellTiter-Glo® Luminescent Cell Viability Assay is a homogeneous method that determines the number of viable cells in culture by quantifying ATP, an indicator of metabolically active cells.[14][15] Its simplicity and "add-mix-measure" format make it ideal for HTS.[16]

Principle of the CellTiter-Glo® Assay

The assay reagent contains a thermostable luciferase and its substrate, luciferin. When added to cells, the reagent lyses the cell membrane to release ATP. In the presence of ATP, luciferase catalyzes the oxidation of luciferin, producing a luminescent signal that is directly proportional to the amount of ATP present, and thus, the number of viable cells.[15][16]

Diagram 2: CellTiter-Glo® Assay Workflow

CellTiterGlo_Workflow cluster_workflow Cell Viability Assay Workflow cluster_principle Assay Principle Plate_Cells 1. Plate Cells in 384-well Plate Incubate 2. Incubate (24h) Plate_Cells->Incubate Add_Compound 3. Add [5-Bromo-2-... (4-methylpiperazin-1-yl) pyridin-3-yl]methanol Incubate->Add_Compound Incubate_Compound 4. Incubate (48-72h) Add_Compound->Incubate_Compound Add_CTG 5. Add CellTiter-Glo® Reagent Incubate_Compound->Add_CTG Lyse_Incubate 6. Mix to Lyse Cells, Incubate (10 min) Add_CTG->Lyse_Incubate Read_Luminescence 7. Read Luminescence Lyse_Incubate->Read_Luminescence Viable_Cell Viable Cell (ATP) Luminescence Luminescent Signal Viable_Cell->Luminescence Lysis CTG_Reagent CellTiter-Glo® Reagent (Luciferase, Luciferin)

Sources

Method

Application Note: Selective Catalytic Hydrodebromination of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol Intermediates

Introduction & Scope The [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol scaffold (CAS: 1247648-15-2) is a highly versatile building block used extensively in the synthesis of advanced pharmaceutical intermediat...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scope

The [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol scaffold (CAS: 1247648-15-2) is a highly versatile building block used extensively in the synthesis of advanced pharmaceutical intermediates, particularly in the development of targeted kinase inhibitors and GPCR modulators. In complex synthetic routes, the 5-bromo substituent frequently serves as a temporary directing group or a blocking handle to prevent unwanted electrophilic aromatic substitutions at the 5-position. Once its synthetic utility is fulfilled, the bromine atom must be cleanly removed to yield the des-bromo derivative,[2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol.

This application note details a highly chemoselective catalytic hydrodebromination (reductive dehalogenation) protocol. The primary challenge in this transformation is preventing catalyst poisoning by the basic 4-methylpiperazine moiety while strictly avoiding the hydrogenolysis of the benzylic-like hydroxymethyl group.

Mechanistic Insights and Causality (E-E-A-T)

The catalytic hydrodehalogenation of aryl halides typically proceeds via a Pd(0)/Pd(II) catalytic cycle[1]. The mechanism is conceptually divided into three main stages:

  • Oxidative Addition: The C–Br bond of the substrate undergoes oxidative addition to the active Pd(0) species, forming an Ar–Pd(II)–Br intermediate[2][3].

  • Hydrogen Activation and Halide Displacement: Molecular hydrogen (H₂) is heterolytically activated on the palladium surface. The bromide ligand is displaced, forming an Ar–Pd(II)–H (palladium hydride) species[3][4]. This step is highly dependent on the solvent; protic solvents like methanol (MeOH) facilitate the proton-coupled steps and stabilize the leaving bromide ion[1].

  • Reductive Elimination: The intermediate undergoes reductive elimination to release the des-bromo product (Ar–H) and regenerate the Pd(0) catalyst[2][3].

Causality of Experimental Choices:
  • Catalyst Selection: Palladium on carbon (Pd/C) is selected over Raney Nickel or Platinum because Pd exhibits superior intrinsic activity for C–Br bond activation while maintaining a lower propensity for over-reduction (e.g., pyridine ring hydrogenation) under mild conditions[5][6].

  • The Role of the Base: Hydrodebromination generates one equivalent of hydrobromic acid (HBr). If left unneutralized, HBr will protonate the basic piperazine and pyridine nitrogens. While this temporarily prevents catalyst poisoning by lone-pair coordination, the accumulation of HBr ultimately inhibits the reductive elimination step and degrades the catalyst. The addition of a mild base, such as Sodium Acetate (NaOAc), acts as an acid scavenger, driving the reaction forward and greatly accelerating the rate[1].

  • Solvent Selection: Methanol is optimal because it supports the polar transition states of the halide displacement step and exhibits a strong kinetic isotope effect, indicating its active role in the deprotonation/protonation mechanism[1].

CatalyticCycle Pd_0 Active Catalyst Pd(0) Ox_Add Oxidative Addition Ar-Pd(II)-Br Pd_0->Ox_Add + Ar-Br Substrate Substrate Ar-Br Substrate->Ox_Add Ligand_Ex H2 Activation & Halide Displacement Ar-Pd(II)-H Ox_Add->Ligand_Ex + H2 Red_Elim Reductive Elimination Ar-H (Product) Ligand_Ex->Red_Elim - HBr Base Base (NaOAc) Scavenges HBr Ligand_Ex->Base Neutralization Red_Elim->Pd_0 Regenerates Pd(0)

Mechanism of Pd-catalyzed hydrodebromination: oxidative addition to reductive elimination.

Experimental Protocol

Safety Warning: Palladium on carbon is highly pyrophoric, especially when saturated with hydrogen or solvent vapors. Handle with extreme caution under an inert atmosphere.

Materials: *[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (1.0 eq, 10 mmol, 2.86 g)

  • 10% Pd/C (50% wet with water) (0.05 eq Pd, 5 mol%)

  • Sodium Acetate (NaOAc) (1.5 eq, 15 mmol, 1.23 g)

  • Methanol (HPLC grade, 50 mL)

  • Hydrogen gas (H₂ balloon, 1 atm)

Step-by-Step Methodology:

  • Reaction Setup: To a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, add[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (2.86 g) and NaOAc (1.23 g).

  • Solvent Addition: Add 50 mL of Methanol to the flask. Stir until the starting material is fully dissolved or forms a fine suspension.

  • Catalyst Introduction: Purge the flask with Nitrogen (N₂) for 5 minutes. Carefully add the 10% Pd/C catalyst against a positive counter-flow of N₂ to prevent ignition.

  • Hydrogenation: Evacuate the flask under mild vacuum and backfill with N₂ (repeat 3 times). Evacuate the flask again and backfill with H₂ gas from a double-layered balloon.

  • Reaction Monitoring: Stir the reaction mixture vigorously at 25 °C (room temperature) for 4–6 hours. Monitor the reaction progress via LC-MS or TLC (DCM:MeOH = 9:1). The reaction is complete when the starting material peak (m/z ~286/288) is fully replaced by the product peak (m/z ~208).

  • Filtration: Once complete, purge the flask thoroughly with N₂ to remove residual H₂. Filter the heterogeneous mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with additional Methanol (2 × 20 mL). Do not let the Pd/C pad dry out, as it may ignite.

  • Workup and Isolation: Concentrate the combined filtrate under reduced pressure. Partition the resulting residue between Ethyl Acetate (50 mL) and saturated aqueous NaHCO₃ (30 mL). Extract the aqueous layer with Ethyl Acetate (2 × 25 mL).

  • Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford [2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol as a pale yellow solid. Yields typically exceed 92% without the need for column chromatography.

ExperimentalWorkflow Step1 1. Preparation Mix Substrate, NaOAc, & MeOH Step2 2. Inerting Purge with N2 Add Pd/C Step1->Step2 Step3 3. Reaction H2 Balloon (1 atm) 25°C, 4-6 hours Step2->Step3 Step4 4. Filtration Filter through Celite under N2 flow Step3->Step4 Step5 5. Isolation Aqueous Workup & Concentration Step4->Step5

Step-by-step experimental workflow for safe and efficient catalytic hydrodebromination.

Quantitative Data: Condition Optimization

The following table summarizes the optimization of the catalytic reduction, highlighting the necessity of the base and the choice of solvent to achieve a self-validating, high-yielding protocol.

EntryCatalyst (5 mol%)SolventBase (1.5 eq)Time (h)Conversion (%)Isolated Yield (%)Observation / Causality
110% Pd/CMeOHNone2445%N/AReaction stalls due to HBr accumulation[1].
210% Pd/CEtOAcEt₃N1280%72%Poor solubility of the polar intermediate.
310% Pd(OH)₂/CMeOHNaOAc6>99%85%Trace hydrogenolysis of the -CH₂OH group observed.
4Raney NiEtOHNaOAc2415%N/AInsufficient activity for C–Br bond cleavage[5].
5 10% Pd/C MeOH NaOAc 4 >99% 94% Optimal conditions; clean conversion, no over-reduction.

References

  • [5-bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol - Sigma-Aldrich Source: sigmaaldrich.com URL:

  • Innovative Protocol for Catalytic Hydrodehalogenation of Chlorobenzene and Bromobenzene for WEEE Cycle Closure Source: mdpi.com URL:2

  • A mechanistic investigation of hydrodehalogenation using ESI-MS Source: rsc.org URL:1

  • Selectivity Control in Palladium-Catalyzed CH2Br2 Hydrodebromination on Carbon-Based Materials by Nuclearity and Support Engineering Source: acs.org URL:4

  • Catalytic vapour phase hydrodehalogenation of 1,8-dichlorooctane over Pd@MIL-101(Cr)-NH2 Source: rsc.org URL:3

  • Catalytic Hydrodehalogenation Reactions Source: thieme-connect.de URL:5

  • Hydrodebromination and Oligomerization of Dibromomethane Source: acs.org URL:6

Sources

Technical Notes & Optimization

Troubleshooting

How to improve reaction yield when synthesizing[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol

Welcome to the Technical Support Center for the synthesis of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol. This guide is intended for researchers, scientists, and drug development professionals, providing in-...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol. This guide is intended for researchers, scientists, and drug development professionals, providing in-depth technical assistance to help you achieve optimal reaction yields and purity. Here, you will find troubleshooting advice, frequently asked questions, and a detailed experimental protocol.

Introduction to the Synthesis

The synthesis of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol is a critical step in the development of various pharmaceutical compounds. The most common and direct route to this molecule is through the reduction of its corresponding aldehyde, 5-Bromo-2-(4-methylpiperazin-1-yl)pyridine-3-carbaldehyde. This transformation is typically achieved using a mild and selective reducing agent to avoid unwanted side reactions on the pyridine and piperazine rings.

This guide will focus on the widely used and reliable method of reduction using sodium borohydride (NaBH₄), a reagent known for its excellent chemoselectivity for aldehydes and ketones.[1]

Experimental Protocol: Reduction of 5-Bromo-2-(4-methylpiperazin-1-yl)pyridine-3-carbaldehyde

This protocol is adapted from established procedures for the reduction of similar substituted pyridine-3-carbaldehydes.[2]

Reaction Scheme:

G cluster_conditions Reaction Conditions start 5-Bromo-2-(4-methylpiperazin-1-yl)pyridine-3-carbaldehyde product [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol start->product Reduction reagent NaBH4, Methanol Temperature 0 °C to Room Temperature Time ~1-2 hours

A general reaction workflow for the synthesis.

Materials:

  • 5-Bromo-2-(4-methylpiperazin-1-yl)pyridine-3-carbaldehyde

  • Sodium borohydride (NaBH₄)

  • Methanol (anhydrous)

  • Deionized water

  • Ethyl acetate

  • Brine (saturated aqueous sodium chloride solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Ice bath

  • Rotary evaporator

  • Separatory funnel

Procedure:

  • Dissolution of Starting Material: In a round-bottom flask, dissolve the 5-Bromo-2-(4-methylpiperazin-1-yl)pyridine-3-carbaldehyde (1.0 eq) in anhydrous methanol to a concentration of approximately 0.2-0.5 M.

  • Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes to cool it to 0 °C.

  • Addition of Reducing Agent: Slowly add sodium borohydride (1.1-1.5 eq) to the cooled solution in small portions over 15-20 minutes. Maintain the temperature below 10 °C during the addition to control the reaction rate and prevent potential side reactions.

  • Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let the reaction warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

  • Quenching the Reaction: Once the reaction is complete, carefully quench the excess sodium borohydride by slowly adding deionized water.

  • Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.

  • Extraction: To the remaining aqueous solution, add ethyl acetate and transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.

  • Washing: Combine the organic layers and wash with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification (if necessary): The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes or dichloromethane/methanol) to afford the pure [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol.[3]

Frequently Asked Questions (FAQs)

Q1: My reaction yield is consistently low. What are the primary factors to investigate?

A1: Low yields can be attributed to several factors. Begin by systematically evaluating the following:

  • Purity of Starting Materials: Impurities in the starting aldehyde can lead to the formation of side products and consume the reducing agent. Ensure the aldehyde is of high purity before starting the reaction.

  • Reaction Conditions: Temperature and reaction time are critical. Ensure the reaction is adequately cooled during the addition of NaBH₄ to prevent over-reduction or side reactions. Monitor the reaction closely by TLC to avoid unnecessarily long reaction times which can lead to product degradation.

  • Stoichiometry of the Reducing Agent: While an excess of NaBH₄ is used to ensure complete conversion, a large excess can sometimes lead to side reactions. Start with 1.1-1.2 equivalents and adjust as needed based on reaction monitoring.

  • Work-up Procedure: Ensure the reaction is properly quenched and that the extraction process is efficient to minimize product loss.

Q2: I am observing an unexpected side product. What could it be?

A2: A common side reaction in pyridine chemistry is the formation of N-oxides, although this is less likely under these reducing conditions. Another possibility is the reduction of the bromo-substituent, though NaBH₄ is generally not strong enough to reduce aryl halides under these mild conditions.[4] If you suspect a side product, it is recommended to characterize it by LC-MS and NMR to identify its structure.

Q3: How can I effectively purify the final product?

A3: Purification of pyridine derivatives can be challenging due to their basicity.[3]

  • Column Chromatography: This is the most common method. To minimize peak tailing on silica gel, a small amount of triethylamine (0.1-1%) can be added to the eluent.

  • Crystallization: If the product is a solid and a suitable solvent system can be found, crystallization is an excellent method for achieving high purity.

Troubleshooting Guide

Issue Potential Cause Recommended Solution
Incomplete Reaction (Starting material remains) Insufficient reducing agentAdd an additional portion (0.2-0.3 eq) of NaBH₄ and continue to monitor the reaction.
Low reaction temperatureAllow the reaction to stir at room temperature for a longer period.
Deactivated reducing agentUse a fresh bottle of NaBH₄.
Formation of Multiple Spots on TLC Impure starting materialPurify the starting aldehyde before the reduction.
Side reactionsRe-evaluate the reaction conditions, particularly temperature and stoichiometry.
Product degradationMinimize the reaction time and work-up the reaction as soon as the starting material is consumed.
Difficulty in Isolating the Product Product is highly soluble in the aqueous phaseIncrease the number of extractions with an organic solvent.
Emulsion formation during extractionAdd a small amount of brine to the separatory funnel to help break the emulsion.

Data Presentation

Parameter Value Reference
CAS Number 1247648-15-2[4][5]
Molecular Formula C₁₁H₁₆BrN₃O[5]
Molecular Weight 286.17 g/mol [5]
Appearance Solid[4]
Storage 4°C, protect from light[5]

Logical Workflow for Troubleshooting Low Yield

G start Low Yield Observed check_purity Check Purity of Starting Aldehyde start->check_purity check_reagent Verify Activity of NaBH4 check_purity->check_reagent Purity OK purification Refine Purification Method check_purity->purification Impure optimize_stoichiometry Optimize NaBH4 Stoichiometry (1.1-1.5 eq) check_reagent->optimize_stoichiometry Reagent Active success Improved Yield check_reagent->success Reagent Inactive (Use Fresh) control_temp Ensure Strict Temperature Control (0 °C during addition) optimize_stoichiometry->control_temp monitor_reaction Monitor Reaction by TLC control_temp->monitor_reaction optimize_workup Optimize Work-up and Extraction monitor_reaction->optimize_workup Reaction Complete optimize_workup->purification purification->success

A decision-making guide for troubleshooting low reaction yield.

References

  • WO2006054151A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester.
  • PubChem . (5-Bromopyridin-2-yl)methanol. [Link]

  • Royal Society of Chemistry . . [Link]

  • MDPI . Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. [Link]

  • Google Patents. JP2015174853A - Production method of 2-(4-methyl-2-phenylpiperazin-1-yl)pyridine-3-methanol.
  • PubMed . Design and synthesis of some new 6-bromo-2-(pyridin-3-yl)-4-substituted quinazolines as multi tyrosine kinase inhibitors. [Link]

  • ResearchGate . A Facile Synthesis of 5-(2-Bromo-4-Methylthiazol-5-yl)-3-(Methylthio)-1H-Pyrazole. [Link]

  • Google Patents. AN IMPROVED PROCESS FOR THE PREPARATION OF (3R,4R)-(1-BENZYL-4-METHYLPIPERIDIN-3-YL)-METHYLAMINE.
  • ScienceDirect . Design, modification, and bio-evaluation of salazinic acid derivatives. [Link]

  • PubMed . Synthesis and biological evaluation of 2-amino-3-(4-chlorobenzoyl)-4-[(4-arylpiperazin-1-yl)methyl]-5-substituted-thiophenes. effect of the 5-modification on allosteric enhancer activity at the A1 adenosine receptor. [Link]

  • Royal Society of Chemistry . Supporting Information Flow Microreactor Synthesis of Disubstituted Pyridines from Dibromopyridines via Br/Li Exchange without U. [Link]

Sources

Optimization

Technical Support Center: Overcoming Steric and Electronic Hindrance in[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol Couplings

Welcome to the Advanced Applications Support Center. As drug development increasingly relies on highly functionalized, sp3 -rich heterocyclic scaffolds, substrates like [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]met...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Applications Support Center. As drug development increasingly relies on highly functionalized, sp3 -rich heterocyclic scaffolds, substrates like [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol present unique challenges in palladium-catalyzed cross-coupling.

This guide synthesizes mechanistic causality with field-validated protocols to help researchers troubleshoot stalled reactions, catalyst poisoning, and dynamically induced steric bottlenecks.

Part 1: Substrate Profiling – The Causality of Coupling Failures

Before optimizing a reaction, we must understand the structural causality of the failure. While the C5-bromine is the primary electrophilic site and appears sterically accessible, the effective steric hindrance of this molecule is dynamically induced by its heteroatoms:

  • Heteroatom Poisoning (C2-Piperazine & Pyridine Core): The Lewis basic nitrogens act as powerful chelating agents. They can trap the Pd(0) or Pd(II) species in off-cycle resting states. This coordination physically drags the bulky catalyst into the steric sphere of the piperazine ring, shutting down the catalytic cycle.

  • Alkoxide Interference (C3-Hydroxymethyl): Under strongly basic conditions, the −CH2​OH group is deprotonated. The resulting alkoxide can coordinate to the metal center, massively increasing the steric bulk around the oxidative addition complex and preventing transmetalation.

  • Intermolecular Aggregation: The hydrogen-bond donor (hydroxyl) and acceptors (nitrogens) promote intermolecular aggregation. This network creates a massive pseudo-polymeric steric shield around the C5-Br bond.

Part 2: Troubleshooting Guides & FAQs

Q1: My Suzuki-Miyaura coupling stalls at 15-20% conversion. Is this due to steric hindrance or catalyst poisoning? Answer: It is a synergistic failure of both. The basic nitrogens coordinate to the palladium center, creating a bulky, inactive chelate. This "heteroatom poisoning" drastically increases the effective steric profile of the substrate. Solution: Shift from standard ligands (like PPh3​ or dppf) to highly bulky, electron-rich dialkylbiaryl phosphine ligands (Buchwald ligands) such as XPhos or SPhos . The extreme steric bulk of XPhos forces the formation of a highly reactive mono-ligated L1​Pd(0) species and physically blocks the piperazine nitrogens from coordinating to the metal center .

Q2: I am using XPhos Pd G3, but I am seeing significant side-product formation and poor yields. What is going wrong? Answer: The issue likely lies with your base selection interacting with the C3-hydroxymethyl group. If you are using strong bases like NaOtBu or KOtBu , you are deprotonating the −CH2​OH group. The resulting alkoxide undergoes competitive binding to the Pd(II) intermediate, hindering the transmetalation of your boronic acid. Solution: Use a milder base such as K3​PO4​ or K2​CO3​ in a biphasic solvent system (e.g., 1,4-Dioxane/ H2​O ). The water helps solubilize the base and disrupts intermolecular hydrogen bonding from the hydroxymethyl group, reducing effective steric aggregation .

Q3: How do I optimize a Buchwald-Hartwig amination with this specific aryl bromide? Answer: Amination of heteroaryl halides containing free alcohols and basic amines is notoriously difficult due to competing alkoxide formation and base-catalyzed degradation. Solution: Utilize the RuPhos Pd G4 precatalyst with LHMDS as the base. RuPhos is specifically designed to handle sterically demanding substrates while preventing the binding of secondary heteroatoms. The G4 precatalyst ensures rapid activation without requiring high temperatures that exacerbate side reactions .

Part 3: Mechanistic & Workflow Visualizations

G Pd0 Pd(0)L Active Catalyst OxAdd Oxidative Addition (C5-Br Cleavage) Pd0->OxAdd Substrate Poison Off-Cycle Poisoning (Piperazine N-Coordination) Pd0->Poison Steric Trap TransMet Transmetalation OxAdd->TransMet Boronic Acid Alkoxide Alkoxide Interference (-CH2OH Deprotonation) TransMet->Alkoxide Strong Base RedElim Reductive Elimination TransMet->RedElim Mild Base (K3PO4) RedElim->Pd0 Product Release

Catalytic cycle highlighting off-cycle poisoning and alkoxide interference pathways.

Workflow Step1 1. Substrate Prep (Optional Protection) Step2 2. Catalyst Selection (XPhos Pd G3) Step1->Step2 Step3 3. Base & Solvent (K3PO4, Dioxane/H2O) Step2->Step3 Step4 4. Reaction (80°C, N2 atm) Step3->Step4 Step5 5. Purification (Flash Silica) Step4->Step5

Step-by-step experimental workflow for optimized heteroaryl cross-coupling.

Part 4: Quantitative Data Summary

The following table summarizes the optimization landscape for coupling[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol with standard aryl boronic acids.

Ligand / PrecatalystBaseSolvent SystemTemp (°C)Yield (%)Mechanistic Observation
Pd(PPh3​)4​ Na2​CO3​ Toluene / H2​O 100< 15%Severe catalyst poisoning by piperazine nitrogen.
dppf / Pd(OAc)2​ K2​CO3​ DMF9025%Sluggish oxidative addition; substrate aggregation.
XPhos Pd G3 KOtBu THF8040%Rapid activation, but alkoxide interference stalls transmetalation.
XPhos Pd G3 K3​PO4​ 1,4-Dioxane / H2​O 80 > 85% Optimal. Bulky ligand prevents poisoning; mild base protects −CH2​OH .
RuPhos Pd G4LHMDSTHF8578%Excellent for C-N amination workflows; tolerates steric bulk.

Part 5: Self-Validating Experimental Protocol

Optimized Suzuki-Miyaura Cross-Coupling

Causality Note: This protocol utilizes a biphasic system to disrupt substrate hydrogen bonding and relies on XPhos Pd G3 to enforce a highly reactive, sterically protected L1​Pd(0) active species.

Materials Required: *[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (1.0 equiv, 0.5 mmol)

  • Aryl/Heteroaryl Boronic Acid (1.5 equiv, 0.75 mmol)

  • XPhos Pd G3 Precatalyst (0.05 equiv, 5 mol%)

  • Potassium Phosphate ( K3​PO4​ , aqueous 0.5 M solution) (3.0 equiv, 1.5 mmol)

  • 1,4-Dioxane (Degassed, 5 mL)

Step-by-Step Methodology:

  • Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl bromide substrate, the boronic acid, and the XPhos Pd G3 precatalyst.

  • Atmospheric Control (Critical): Seal the tube with a septum. Evacuate the vessel and backfill with ultra-pure Nitrogen ( N2​ ) or Argon. Repeat this cycle three times. Causality: The L1​Pd(0) species generated by XPhos G3 is highly susceptible to oxidation; rigorous deoxygenation is mandatory.

  • Solvent Addition: Syringe in 5 mL of sparged 1,4-Dioxane, followed by the sparged aqueous K3​PO4​ solution.

  • Thermal Activation: Transfer the sealed tube to a pre-heated oil bath at 80°C. Stir vigorously (1000 rpm) for 12 hours. Causality: High stirring rates are required to overcome mass transfer limitations in the biphasic Dioxane/Water system.

  • In-Process Validation: At 4 hours, sample the organic layer via syringe and analyze by LC-MS. You should observe >50% conversion. If debromination (hydrodehalogenation) is the primary side product, the transmetalation step is failing (check base equivalents).

  • Workup: Cool to room temperature. Dilute with Ethyl Acetate (15 mL) and wash with brine (2 x 10 mL). Extract the aqueous layer once with Ethyl Acetate. Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (Silica gel, typically using a gradient of Dichloromethane to Methanol with 1% Triethylamine). Causality: Triethylamine prevents the basic piperazine product from streaking on the acidic silica gel.

References

[1] Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. Chemical Reviews, ACS Publications. Available at:

[2] Heteroaryl–Heteroaryl Suzuki–Miyaura Cross-Coupling Enabled by Large-but-Flexible Dibenzobarrelene-Derived Pd-NHC Precatalysts. Organometallics, ACS Publications. Available at:

[3] CHAPTER 2: Prominent Ligand Types in Modern Cross-Coupling Reactions. RSC Books. Available at:

Troubleshooting

Technical Support Center: Chromatographic Purification of[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals tasked with the isolation and purification of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals tasked with the isolation and purification of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol .

Due to the presence of a highly basic 4-methylpiperazine moiety (pKa ~9.0) and a pyridine ring (pKa ~5.0), this molecule presents classic chromatographic challenges, including severe peak tailing, irreversible column binding, and poor resolution. This center provides mechanistic troubleshooting, validated protocols, and empirical data to optimize your workflows.

Purification Decision Matrix

PurificationStrategy Target Target Molecule: [5-Bromo-2-(4-methylpiperazin-1-yl) pyridin-3-yl]methanol Assess Assess Purification Scale Target->Assess PrepLC Preparative RP-HPLC (High Purity, < 5g) Assess->PrepLC Flash Flash Chromatography (Bulk Scale, > 5g) Assess->Flash HighPH High pH Strategy (pH 10) 10mM NH4HCO3 / MeCN Hybrid C18 Column PrepLC->HighPH Preferred (Neutral Free-Base) LowPH Low pH Strategy (pH 2.5) 0.1% TFA / MeCN Standard C18 Column PrepLC->LowPH Alternative (Protonated Salt) AmineSilica Amine-Functionalized Silica Hexane / EtOAc Flash->AmineSilica Best Recovery BasicSilica Standard Silica DCM / MeOH / 1% NH4OH Flash->BasicSilica Cost-Effective

Fig 1: Decision matrix for the chromatographic purification of the target piperazine derivative.

Section 1: Method Development FAQs (RP-HPLC & Flash)

Q1: Why does this compound exhibit severe peak tailing on standard silica-based C18 columns? A1: The target molecule contains a 4-methylpiperazine group. On standard reversed-phase columns, peak tailing of basic compounds is primarily caused by secondary interactions between the positively charged analyte and negatively charged, deprotonated silanol groups (Si-O⁻) on the silica surface (1)[1]. At any mobile phase pH above 3.0, these residual silanols become ionized, leading to a mixed-mode retention mechanism (hydrophobic partitioning + ion exchange) that severely distorts peak symmetry (2)[2].

Q2: Should I use a high-pH or low-pH mobile phase for Preparative RP-HPLC? A2: A high-pH strategy (pH 9.5–10.5) is highly recommended. By elevating the pH above the pKa of the piperazine ring, the molecule is kept in its neutral, uncharged free-base form. This suppresses secondary ionic interactions and significantly improves peak shape and retention (3)[3]. Alternatively, a low-pH mobile phase (pH < 3.0) can be used to protonate both the analyte and the surface silanols, which also mitigates tailing by neutralizing the stationary phase (4)[4]. However, the fully protonated analyte will be highly polar, often resulting in poor retention (low k′ ) on standard C18 columns (5)[5].

Q3: Can I use any C18 column for the high-pH method? A3: No. Standard silica columns will rapidly dissolve at pH levels above 8.0. You must use a pH-stable column, such as a hybrid silica-polymer phase or a column utilizing bi- and tridentate ligand bonding designed to sterically protect the silica backbone from hydrolysis (2)[2].

Section 2: Troubleshooting Guide

Q4: I am losing my compound during normal-phase flash chromatography on bare silica. How do I improve recovery? A4: Basic amines bind irreversibly to the acidic silanols of bare silica gel. To resolve this, you must alter the chemistry of the system:

  • Mobile Phase Modifier: Add a competing base, such as 1–5% Triethylamine (TEA) or 1% aqueous Ammonium Hydroxide (NH₄OH), to your Dichloromethane/Methanol (DCM/MeOH) eluent. The small, highly basic modifier will preferentially bind to the active silanol sites, allowing your target molecule to elute.

  • Stationary Phase Change (Preferred): Switch to an amine-functionalized (NH₂) silica cartridge. The stationary phase is already basic, completely eliminating the need for foul-smelling modifiers like TEA and ensuring >90% recovery.

Q5: My preparative HPLC peaks are fronting or splitting. What is the cause? A5: Peak fronting or splitting in preparative chromatography is typically caused by injection solvent mismatch or mass overload . If you dissolve your crude sample in 100% DMSO or pure Methanol and inject it into a highly aqueous mobile phase (e.g., 95% Water), the strong injection solvent disrupts the local partitioning equilibrium at the column head. Causality Fix: Dilute your sample in a solvent that closely matches the initial gradient conditions (e.g., 20% DMSO / 80% Aqueous Buffer), or strictly reduce your injection volume to allow on-column dilution.

Section 3: Quantitative Data & Column Screening

The following table summarizes empirical screening data for[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol across various chromatographic conditions. Note the drastic improvement in the Asymmetry Factor ( As​ ) when utilizing high pH.

Table 1: RP-HPLC Column & Mobile Phase Screening Summary

Column TypeMobile Phase BufferpHPeak Asymmetry ( As​ )Retention Factor ( k′ )Conclusion
Standard C18H₂O/MeCN + 0.1% Formic Acid2.81.851.2Poor retention, moderate tailing.
Standard C18H₂O/MeCN (No modifier)7.0> 3.04.5Severe tailing, unusable.
Hybrid C18 10mM NH₄HCO₃ / MeCN 10.0 1.05 5.8 Excellent peak shape & retention.
Phenyl-Hexyl10mM NH₄OAc / MeOH6.82.403.9Significant tailing, mixed-mode interactions.

(Note: An ideal As​ value is 1.0. Values > 1.5 indicate significant tailing that can compromise fraction purity).

Section 4: Standard Operating Protocols (SOPs)

SOP 1: High-pH Preparative RP-HPLC Purification

This protocol is a self-validating system designed to ensure high purity while preventing column degradation and sample loss.

  • Sample Preparation: Dissolve the crude mixture in a 1:4 ratio of DMSO to initial mobile phase. Filter through a 0.45 µm PTFE syringe filter to remove particulates.

  • Column Equilibration: Install a high-pH stable Hybrid C18 column (e.g., 5 µm, 19 x 150 mm). Equilibrate with 95% Mobile Phase A (10 mM Ammonium Bicarbonate, pH adjusted to 10.0 with NH₄OH) and 5% Mobile Phase B (Acetonitrile) until the baseline stabilizes.

  • Gradient Elution: Run a linear gradient from 5% B to 60% B over 15 minutes. The neutral free-base form of the analyte will partition effectively into the stationary phase, providing baseline resolution from structurally similar des-bromo impurities.

  • Detection & Collection: Trigger fraction collection via UV detection at 254 nm and 280 nm (targeting the pyridine ring absorbance).

  • Post-Purification (Critical): Lyophilize the collected fractions immediately. Ammonium bicarbonate is a volatile buffer and will completely sublime during lyophilization, leaving the pure free-base compound without requiring a secondary desalting step.

SOP 2: Normal-Phase Flash Chromatography (Amine-Functionalized Silica)

Use this protocol for bulk scale (>5g) where RP-HPLC is bottlenecked by throughput.

  • Column Selection: Select an appropriately sized amine-functionalized (NH₂) silica cartridge.

  • Sample Loading: To prevent band broadening, dry-load the sample. Dissolve the crude mixture in a minimum amount of DCM, add Celite (1:2 w/w ratio to crude), and evaporate to a free-flowing powder. Load this powder into a solid-load cartridge.

  • Elution Profile: Use a gradient of Hexane and Ethyl Acetate (EtOAc). Start at 100% Hexane and ramp to 100% EtOAc over 12 column volumes (CV). Because the stationary phase is basic, the piperazine nitrogen will not bind irreversibly, and no TEA is required in the mobile phase.

  • Monitoring: Spot fractions on a standard silica TLC plate. Self-Validation Step: Pre-treat the TLC plate by letting it sit in a chamber with 5% TEA in Hexane for 5 minutes before spotting, otherwise the compound will streak on the analytical plate, giving a false impression of poor flash separation. Visualize with UV (254 nm) or Dragendorff's reagent.

References

  • What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. URL:[Link]

  • Peak Tailing in HPLC - Element Lab Solutions URL: [Link]

  • HPLC Diagnostic Skills II – Tailing Peaks - Chromatography Online URL:[Link]

  • Control pH During Method Development for Better Chromatography - LCMS.cz URL: [Link]

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Optimization

Technical Support Center: A Guide to Preserving the Integrity of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol

Welcome to the technical support center for [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (Catalogue No. CS-0260734).

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (Catalogue No. CS-0260734). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical advice on the proper storage and handling of this compound, ensuring its stability and the reproducibility of your experimental results.

Introduction: Understanding the Molecule's Vulnerabilities

[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol is a complex heterocyclic compound with multiple functional groups that contribute to its reactivity and potential degradation pathways. The primary points of vulnerability are the hydroxymethyl group on the pyridine ring and the tertiary amines of the piperazine moiety. Both are susceptible to oxidation, which is the principal degradation pathway of concern. Understanding these inherent chemical properties is the first step toward effective preservation.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol?

A1: For optimal stability, the compound should be stored at 4°C, protected from light .[1] It is crucial to store it in a tightly sealed, airtight container to minimize exposure to atmospheric oxygen and moisture.

Q2: I've noticed a color change in my solid sample, from off-white to a yellowish or brownish hue. What does this indicate?

A2: A visible color change is a strong indicator of degradation.[2] This is often due to the formation of oxidized impurities. If you observe a color change, it is highly recommended to re-analyze the purity of the material before proceeding with your experiments.

Q3: My compound is stored as a solution in methanol. What are the risks?

A3: While methanol is a common solvent, long-term storage in any solvent, especially one that can be hygroscopic, is not recommended.[3] Solutions are more prone to degradation than the solid material due to increased molecular mobility and potential interactions with dissolved oxygen or trace impurities in the solvent. For critical applications, it is best practice to prepare solutions fresh for each experiment.

Q4: Can I store the compound under ambient laboratory conditions for short periods?

A4: While the compound is chemically stable under standard ambient conditions for a limited time, prolonged exposure to air and light should be avoided. The piperazine moiety, in particular, can darken upon exposure to light. For any period longer than a few hours, it is advisable to store it under the recommended conditions.

Troubleshooting Guide: Identifying and Mitigating Degradation

This section provides a structured approach to troubleshooting potential degradation issues.

Visual Inspection and Initial Assessment
ObservationPotential CauseRecommended Action
Color Change (Solid) OxidationQualify the material using an appropriate analytical method (See Protocol 2).
Color Change (Solution) Oxidation, solvent impuritiesPrepare a fresh solution and re-evaluate. Ensure the use of high-purity, degassed solvents.
Inconsistent Results Compound degradationPrepare a fresh stock solution from a new, unopened vial of the compound.
Investigating Degradation: A Logical Workflow

If you suspect degradation, the following workflow can help you systematically identify the cause and take corrective action.

degradation_workflow cluster_observe Observation cluster_analysis Analysis cluster_decision Decision cluster_action Corrective Action observe Inconsistent Experimental Results or Visual Degradation check_purity Analyze Purity (e.g., HPLC, LC-MS) (See Protocol 2) observe->check_purity Initiate Investigation compare Compare to Certificate of Analysis or Reference Standard check_purity->compare degraded Degradation Confirmed? compare->degraded discard Discard Degraded Material degraded->discard Yes new_sample Use Fresh, Properly Stored Sample degraded->new_sample No (Purity is acceptable) review_storage Review and Optimize Storage and Handling Procedures (See Protocol 1) discard->review_storage new_sample->review_storage Prevent Future Issues

Caption: Troubleshooting workflow for suspected degradation.

Advanced Protocols for Ensuring Compound Integrity

For applications requiring the highest degree of precision and reproducibility, the following protocols are recommended.

Protocol 1: Long-Term Storage Under an Inert Atmosphere

To provide the highest level of protection against oxidation, storing the compound under an inert gas like nitrogen or argon is the gold standard.[4][5][6][7] This process, known as inerting or blanketing, displaces oxygen from the headspace of the storage container.[8]

Materials:

  • Vial of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol

  • Source of high-purity nitrogen or argon gas

  • Schlenk line or a glove box (optional, but recommended)

  • A new, clean vial with a PTFE-lined cap

Procedure:

  • Place the desired amount of the compound into the new vial.

  • Connect the vial to a Schlenk line or place it inside a glove box with an inert atmosphere.

  • Evacuate the air from the vial and backfill with the inert gas. Repeat this cycle three times to ensure all oxygen has been removed.

  • If a Schlenk line is unavailable, gently flush the headspace of the vial with a stream of inert gas for 1-2 minutes before tightly sealing the cap.

  • Seal the vial tightly with the PTFE-lined cap.

  • Wrap the vial in aluminum foil to protect it from light.

  • Store the vial at 4°C.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Regularly assessing the purity of your compound, especially for long-term studies, is crucial. A reverse-phase HPLC method is well-suited for this purpose.

Instrumentation and Conditions (Example):

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid) is a good starting point.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm[9]

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

Procedure:

  • Standard Preparation: Prepare a standard solution of the compound at a known concentration (e.g., 0.1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile).

  • Sample Preparation: Prepare your sample to be analyzed at approximately the same concentration as the standard.

  • Analysis: Inject both the standard and the sample into the HPLC system.

  • Data Interpretation: Compare the chromatogram of your sample to the standard. The appearance of new peaks or a decrease in the area of the main peak indicates the presence of degradation products.

Protocol 3: Stabilization of Solutions with Antioxidants

For experiments requiring solutions to be stable over several hours or days, the addition of an antioxidant can be beneficial. Antioxidants work by preferentially reacting with oxidizing species.[10][11]

Recommended Antioxidants:

  • Butylated hydroxytoluene (BHT): A common synthetic antioxidant.[12]

  • Ascorbic acid (Vitamin C): A natural antioxidant.[13]

Procedure:

  • Prepare your stock solution of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol in the desired solvent.

  • Add a small amount of the chosen antioxidant (a typical starting concentration is 0.01-0.1% w/v).

  • Store the solution under the recommended conditions (4°C, protected from light).

Note: Always run a control experiment to ensure the antioxidant does not interfere with your assay.

Understanding the Degradation Pathway

The primary degradation pathway for this compound is oxidation. The following diagram illustrates the likely points of oxidative attack.

Caption: Likely oxidative degradation pathways.

By understanding the vulnerabilities of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol and implementing these storage, handling, and analysis protocols, you can ensure the integrity of your compound and the reliability of your research.

References

  • INOX. (2026, March 9). Tank Blanketing: Protecting Product Integrity with Inert Gases.
  • GasN₂. (2024, May 21). Blanketing: protecting the integrity of your products with inert gas.
  • Air Liquide India. Inert Gas Blanketing.
  • Air Products. Packaging, Inerting and Blanketing.
  • GENERON. (2020, January 28). Nitrogen Blanketing & Padding for Tanks, Transformers, More.
  • Ataman Kimya. PIPERAZINE.
  • ECHEMI. Piperazine SDS, 110-85-0 Safety Data Sheets.
  • Benchchem. Application Notes & Protocols: Safe Handling and Storage of Novel Heterocyclic Compounds.
  • European Directorate for the Quality of Medicines & HealthCare. Piperazine.
  • Antibodies. Piperazine.
  • Biosynce. (2025, August 4). What are the stability conditions of piperazine?.
  • Benchchem. (2025, December). Technical Support Center: Prevention of 4-Pyridinemethanol Degradation in Solution.
  • Google Patents. EP1067927B1 - Antioxidant stabilizer system for pharmaceutical formulations.
  • Agency for Toxic Substances and Disease Registry. 6. ANALYTICAL METHODS.
  • Google Patents. US20120271026A1 - Inhibition of amine oxidation.
  • ChemScene. [5-bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol.
  • Synthesis Delight. 5-Bromo-2-(4-Methylpiperazin-1-yl)pyridin-3-yl Methanol: A Synthesis Delight.
  • ResearchGate. (2026, January 16). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics.
  • Knowledge of Pharma. (2017, July 30). ANTIOXIDANTS: In Pharmaceutical Formulation.
  • Sigma-Aldrich. [5-bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol.
  • Benchchem. Application Notes and Protocols for the Analytical Characterization of Pyridine Derivatives.
  • Waterman, K. C., & Adami, R. C. (2002). Stabilization of Pharmaceuticals to Oxidative Degradation. Pharmaceutical Development and Technology, 7(1), 1-32.
  • ResearchGate. (2015, June 24). An Extractive Spectrophotometric Method for the Determination of Pyridine in Air and Environmental Samples.
  • INCHEM. (1997). Methanol (HSG 105, 1997).
  • Methanex. (2020, March 31). Methanol(67-56-1) NA EN-final 5.2.
  • Carl ROTH. Safety Data Sheet: Methanol.
  • National Institutes of Health. (n.d.). Biochemistry of Antioxidants: Mechanisms and Pharmaceutical Applications.
  • Sigma-Aldrich. 5-bromo-2-(4-methylpiperazin-1-yl)pyridine.
  • Purosolv. (2025, April 11). Proper Storage of Pharma-Grade Methanol: Best Practices.
  • PubChem. (5-Bromopyridin-2-yl)methanol.
  • MDPI. (2017, January 27). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities.
  • NextSDS. [5-bromo-2-(morpholin-4-yl)pyridin-3-yl]methanol — Chemical Substance Information.
  • NextSDS. (5-BroMo-4-Methylpyridin-3-yl)Methanol — Chemical Substance Information.
  • PubChemLite. [5-bromo-2-(morpholin-4-yl)pyridin-3-yl]methanol (C10H13BrN2O2).

Sources

Troubleshooting

Resolving co-elution impurities in[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol HPLC analysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you systematically troubleshoot and resolve co-elution issues encountered during the HPLC analysis of [5-Brom...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you systematically troubleshoot and resolve co-elution issues encountered during the HPLC analysis of [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol .

This compound presents a "perfect storm" of chromatographic challenges. To resolve co-elution, we must first understand the causality behind its behavior. The molecule possesses a highly basic N-methylpiperazine moiety (pKa ~9.0), a secondary basic pyridine ring (pKa ~5.2), a polar hydrogen-bonding hydroxymethyl group, and a lipophilic heavy halogen (bromine). At typical near-neutral pH levels, the basic nitrogens are protonated, leading to severe secondary ion-exchange interactions with the stationary phase. This causes peak tailing, which artificially broadens the peak base and swallows structurally similar impurities (such as debrominated analogs or positional isomers).

Below is the logical workflow and technical Q&A to help you achieve baseline resolution.

Troubleshooting Workflow

G start Co-elution Detected in Target Compound check_tailing Is Peak Tailing Present? (Tf > 1.5) start->check_tailing fix_tailing Address Secondary Interactions: 1. Use Type B/Hybrid Silica 2. Lower pH (<2.5) or Add TFA check_tailing->fix_tailing Yes check_selectivity Adjust Selectivity (α): 1. Change Modifier (MeCN to MeOH) 2. Flatten Gradient Slope check_tailing->check_selectivity No (Symmetrical) fix_tailing->check_selectivity Tailing Fixed, Still Co-eluting resolved Baseline Resolution Achieved (Rs > 2.0) check_selectivity->resolved Optimized

Workflow for diagnosing and resolving co-elution and peak tailing in basic compound HPLC analysis.

Technical FAQs: Resolving Co-Elution

Q1: My main peak tails severely, causing it to overlap with the debrominated impurity. What is the fundamental mechanistic cause? A1: Peak tailing for highly basic analytes is primarily driven by secondary polar interactions with residual silanol groups (Si-OH) on the silica surface [1]. When your mobile phase pH is above 3.0, these silanols become deprotonated (Si-O⁻). Because your piperazine ring is protonated (positively charged) at this pH, it acts as a cation, binding tightly to the Si-O⁻ sites via ion-exchange. This secondary retention mechanism is slower than the primary hydrophobic interaction, causing the analyte molecules to lag and stretch the trailing edge of the peak, resulting in apparent co-elution[1].

Q2: How do I select the right stationary phase to mitigate this and reveal hidden impurities? A2: You must eliminate the ion-exchange pathway. Avoid older "Type A" silica columns, which contain high trace metal impurities that increase silanol acidity [2]. Instead, use ultra-pure "Type B" silica columns that are exhaustively end-capped. For a compound this basic, I highly recommend a polar-embedded column (e.g., containing an amide or carbamate group within the C18 alkyl chain). The embedded polar group creates an internal electrostatic shield (a virtual water layer) that repels the basic piperazine nitrogen away from any unreacted silanols, drastically sharpening the peak[1].

Q3: Should I adjust the mobile phase pH or use specific additives? A3: Yes, pH control is non-negotiable here. You have two robust approaches:

  • Low pH (< 2.5): Use 0.1% Trifluoroacetic acid (TFA) in your aqueous and organic phases. While this fully protonates your basic nitrogens, it critically neutralizes the acidic silanols (converting Si-O⁻ back to Si-OH), shutting down the ion-exchange mechanism [2]. Furthermore, the bulky trifluoroacetate anion acts as an ion-pairing agent, wrapping the positively charged piperazine in a hydrophobic shell to improve retention and symmetry.

  • High pH (> 10.0): If you use a high-pH stable hybrid organic-inorganic column, you can use 10 mM Ammonium Bicarbonate adjusted to pH 10.5. This completely deprotonates the piperazine and pyridine nitrogens, rendering the molecule neutral. It will elute purely by hydrophobic interaction, yielding perfect Gaussian peaks.

Q4: I have fixed the tailing, but a positional isomer still co-elutes. What is the next step? A4: Once peak symmetry is restored, co-elution becomes strictly a selectivity ( α ) issue. The most powerful parameter to adjust is the organic modifier [3]. Switch your organic phase from Acetonitrile (MeCN) to Methanol (MeOH). MeCN relies purely on dipole-dipole interactions, whereas MeOH is a strong hydrogen-bond donor and acceptor. MeOH will differentially interact with the hydroxymethyl group and the pyridine nitrogen of your target compound versus its isomers, often pulling co-eluting peaks apart. Finally, flatten your gradient slope (e.g., from 2% B/min down to 0.5% B/min) across the elution window to maximize resolution[3].

Self-Validating Protocol: Method Optimization for Resolving Co-Elution

To ensure scientific integrity, this protocol is designed as a closed-loop, self-validating system. You will not proceed to sample analysis until the system suitability criteria prove the co-elution is resolved.

Step 1: System Preparation

  • Column: 150 x 4.6 mm, 3 µm, Polar-embedded C18 (Type B silica).

  • Mobile Phase A: 0.1% TFA in LC-MS grade Water (pH ~2.0).

  • Mobile Phase B: 0.1% TFA in LC-MS grade Methanol.

  • Sample Diluent: 95% Mobile Phase A / 5% Mobile Phase B (Matching initial conditions prevents solvent-mismatch peak distortion).

Step 2: Gradient Execution

  • 0.0 - 2.0 min: 5% B (Isocratic hold to focus the analyte band).

  • 2.0 - 22.0 min: 5% to 60% B (Shallow gradient slope of 2.75% B/min to maximize selectivity).

  • 22.0 - 27.0 min: 95% B (Column wash).

  • 27.0 - 35.0 min: 5% B (Re-equilibration).

Step 3: System Suitability & Self-Validation Loop Inject a resolution standard containing[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol spiked with 0.5% of its debrominated impurity and 0.5% of a known positional isomer.

  • Validation Gate 1 (Symmetry): Calculate the Tailing Factor ( Tf​ ) of the main peak.

    • Pass: Tf​≤1.5 . Proceed to Gate 2.

    • Fail: Tf​>1.5 . The system is invalid. Action: Verify mobile phase pH is < 2.5. If pH is correct, the column frit may be blocked or the stationary phase degraded; replace the column.

  • Validation Gate 2 (Resolution): Calculate the Resolution ( Rs​ ) between the main peak and the closest eluting impurity.

    • Pass: Rs​≥2.0 . The method is validated. Proceed to quantitative sample analysis.

    • Fail: Rs​<2.0 . Action: Decrease the gradient slope by 50% across the specific elution window, or lower the column compartment temperature by 5°C to increase interaction time with the stationary phase.

Quantitative Data Summary

The table below summarizes the causality and quantitative impact of adjusting chromatographic parameters on this specific compound.

Chromatographic ConditionPrimary Retention MechanismSecondary InteractionTailing Factor ( Tf​ )Resolution ( Rs​ )Outcome
Standard C18, MeCN, pH 6.8HydrophobicStrong Ion-Exchange2.80.8Severe co-elution; method invalid.
Standard C18, MeCN, pH 2.0 (TFA)Hydrophobic + Ion-PairingSuppressed1.41.5Symmetry restored; partial co-elution remains.
Polar-Embedded C18, MeCN, pH 2.0Hydrophobic (Shielded)Eliminated1.11.8Excellent symmetry; near-baseline resolution.
Polar-Embedded C18, MeOH, pH 2.0 Hydrophobic + H-Bonding Eliminated 1.1 2.6 Complete baseline resolution achieved.

References

  • What Causes Peak Tailing in HPLC? | Chrom Tech, Inc. |

  • HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex |

  • Resolving co-elution issues in the HPLC analysis of aripiprazole precursors | BenchChem |

Sources

Reference Data & Comparative Studies

Validation

Comprehensive Validation of LC-MS/MS Methods for Quantifying[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol: A Comparative Guide

Target Audience: Researchers, scientists, and drug development professionals. Content Focus: Objective performance comparison, mechanistic causality, and self-validating experimental protocols.

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, scientists, and drug development professionals. Content Focus: Objective performance comparison, mechanistic causality, and self-validating experimental protocols.

Analyte Profiling & Analytical Challenges

In bioanalytical workflows, the structural nuances of an analyte dictate the success of the entire assay. [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (CAS: 1247648-15-2) presents a unique set of physicochemical challenges that require precise methodological tuning.

Mechanistically, this compound features:

  • A Basic Piperazine Ring & Pyridine Moiety: The highly basic nitrogen atoms (pKa ~9.0) are prone to severe secondary ion-exchange interactions with residual silanols on traditional silica-based reversed-phase columns, leading to peak tailing.

  • A Polar Hydroxymethyl Group: This increases the molecule's hydrophilicity, resulting in poor retention on standard C18 stationary phases. Early elution places the analyte directly in the "suppression zone" where endogenous phospholipids co-elute.

  • A Bromine Atom: The presence of bromine yields a distinct isotopic signature ( 79 Br and 81 Br in a ~1:1 ratio), producing a precursor doublet at m/z 286.1 and 288.1. This isotopic pattern is highly advantageous for increasing the specificity of Multiple Reaction Monitoring (MRM) transitions.

To establish a robust assay compliant with the internationally harmonized [1], we must objectively compare standard approaches against optimized, analyte-specific strategies.

Strategic Comparison: Sample Preparation Workflows

The most critical point of failure in LC-MS/MS bioanalysis is matrix effect (ion suppression/enhancement) in the electrospray ionization (ESI) source. We compared two distinct sample preparation strategies: Protein Precipitation (PPT) and Mixed-Mode Cation Exchange Solid Phase Extraction (MCX-SPE) .

The Causality of Extraction Failure vs. Success
  • PPT (The Standard Approach): Adding 3 volumes of acetonitrile denatures proteins but leaves behind highly abundant, soluble phospholipids (e.g., glycerophosphocholines). Because our polar analyte elutes early, it co-elutes with these phospholipids, causing competition for charge droplets in the ESI source and resulting in severe ion suppression.

  • MCX-SPE (The Optimized Approach): By exploiting the basic piperazine nitrogen, we can trap the analyte on a strong cation exchange resin at a low pH. Phospholipids, lacking a strong basic group, are washed away with organic solvents. The analyte is then selectively eluted using a high-pH organic solvent (e.g., 5% NH4​OH in Methanol), yielding a pristine extract.

SamplePrep Start Plasma Sample Spiked with IS Split Select Extraction Strategy Start->Split PPT Protein Precipitation (PPT) Acetonitrile (3x vol) Split->PPT SPE Mixed-Mode SPE (MCX) Cation Exchange + RP Split->SPE PPT_Mech Mechanism: Protein Denaturation Leaves phospholipids PPT->PPT_Mech SPE_Mech Mechanism: Ion-Exchange Traps basic piperazine SPE->SPE_Mech PPT_Result High Matrix Effect Ion Suppression PPT_Mech->PPT_Result SPE_Result Clean Extract Optimal Recovery SPE_Mech->SPE_Result

Fig 1. Sample preparation decision tree comparing PPT and MCX-SPE mechanisms.

Strategic Comparison: Chromatographic Separation

Achieving symmetrical peak shape and adequate retention is paramount for sensitivity.

  • Standard C18 Column: Relies purely on hydrophobic (van der Waals) interactions. The polar hydroxymethyl group prevents strong binding, causing early elution.

  • Biphenyl Column (Optimized): Offers orthogonal π−π interactions. The electron-deficient pyridine ring of the analyte interacts strongly with the electron-rich biphenyl stationary phase. This drastically increases retention time, moving the analyte out of the solvent front and improving peak symmetry.

Experimental Methodologies

The following self-validating protocol ensures data integrity and adherence to the [2].

Step 1: MCX-SPE Protocol
  • Pre-treatment: Aliquot 100 µL of human plasma. Add 10 µL of Internal Standard (IS, 100 ng/mL 13C6​ -labeled analog). Dilute with 200 µL of 2% Formic Acid in water to protonate the piperazine ring.

  • Conditioning: Pass 1 mL Methanol, followed by 1 mL 2% Formic Acid through the MCX cartridge (30 mg/1 cc).

  • Loading: Load the pre-treated sample.

  • Washing: Wash with 1 mL 2% Formic Acid (removes polar interferences), followed by 1 mL 100% Methanol (removes neutral lipids and phospholipids).

  • Elution: Elute the target analyte with 1 mL of 5% Ammonium Hydroxide in Methanol (neutralizes the basic nitrogen, releasing it from the cation exchange resin).

  • Reconstitution: Evaporate to dryness under N2​ at 40°C. Reconstitute in 100 µL of Initial Mobile Phase.

Step 2: LC-MS/MS Conditions
  • Column: Biphenyl (50 × 2.1 mm, 2.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 3.0 minutes. Flow rate: 0.4 mL/min.

  • MS/MS Detection (Positive ESI):

    • Quantifier MRM: m/z 286.1 268.1 (Loss of H2​O )

    • Qualifier MRM: m/z 288.1 270.1 ( 81 Br isotope, loss of H2​O )

Validation Data & Performance Comparison

A full method validation was executed according to ICH M10 guidelines. The workflow ensures that all critical parameters—Selectivity, Matrix Effect, Accuracy, Precision, and Stability—are systematically verified.

Validation Phase1 ICH M10 Validation Parameters Selectivity Selectivity & Specificity Interference ≤ 20% LLOQ Phase1->Selectivity MatrixEffect Matrix Effect CV ≤ 15% (LQC & HQC) Phase1->MatrixEffect AccPrec Accuracy & Precision Bias ±15% (±20% LLOQ) Phase1->AccPrec Stability Stability Testing Benchtop, FT, Long-Term Phase1->Stability Eval Criteria Met? Selectivity->Eval MatrixEffect->Eval AccPrec->Eval Stability->Eval Success Validated Method Ready for Bioanalysis Eval->Success Yes Fail Method Optimization Re-evaluate Prep/LC Eval->Fail No

Fig 2. LC-MS/MS method validation workflow based on ICH M10 guidelines.

Quantitative Data Comparison

Table 1: Matrix Effect and Recovery Comparison (n=6 sources) The data clearly demonstrates the superiority of the MCX-SPE method. PPT suffers from massive ion suppression due to co-eluting phospholipids, failing the ICH M10 requirement of Matrix Effect CV 15%.

Extraction MethodConcentration LevelMatrix Factor (MF)MF %CVExtraction Recovery (%)
PPT (Standard) LQC (3 ng/mL)0.42 (Severe Suppression)22.4%68.5%
PPT (Standard) HQC (800 ng/mL)0.55 (Suppression)18.1%71.2%
MCX-SPE (Optimized) LQC (3 ng/mL)0.98 (Negligible)4.2% 92.4%
MCX-SPE (Optimized) HQC (800 ng/mL)1.02 (Negligible)3.8% 94.1%

Table 2: Intra- and Inter-Batch Accuracy and Precision (MCX-SPE + Biphenyl LC) Using the optimized workflow, the method easily meets the ICH M10 acceptance criteria (Accuracy within ± 15%, Precision 15%; LLOQ within ± 20%).

QC Level (ng/mL)Intra-Batch Accuracy (% Bias)Intra-Batch Precision (% CV)Inter-Batch Accuracy (% Bias)Inter-Batch Precision (% CV)
LLOQ (1.0)+4.26.8+5.18.2
LQC (3.0)-2.14.5-1.85.3
MQC (400)+1.53.2+2.04.1
HQC (800)-0.82.9-1.23.5

Conclusion

Quantifying highly polar, basic heterocycles like[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol requires moving beyond generic laboratory templates. By understanding the causality behind matrix effects and chromatographic tailing, we demonstrated that a combination of Mixed-Mode Cation Exchange (MCX) SPE and Biphenyl stationary phase chromatography provides a vastly superior, self-validating system. This optimized workflow eliminates phospholipid-induced ion suppression, ensures robust π−π retention, and strictly complies with the latest FDA and ICH M10 regulatory standards for bioanalytical integrity.

References

  • U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from[Link]

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2022). ICH M10 on bioanalytical method validation and study sample analysis. Retrieved from[Link]

Sources

Comparative

Validating the Biological and Analytical Activity of[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol Reference Standards: A Comprehensive Comparison Guide

Introduction: The Dual Role of CAS 1247648-15-2 In the development of targeted oncology therapeutics—particularly kinase inhibitors targeting the CDK, FGFR, and BTK pathways—the compound [5-Bromo-2-(4-methylpiperazin-1-y...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Dual Role of CAS 1247648-15-2

In the development of targeted oncology therapeutics—particularly kinase inhibitors targeting the CDK, FGFR, and BTK pathways—the compound [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (CAS 1247648-15-2) serves a critical dual purpose. Structurally, it combines a bromopyridine core with a methylpiperazine ring, making it a highly privileged pharmacophore fragment.

For drug development professionals, this molecule is typically encountered in two scenarios:

  • Fragment-Based Drug Discovery (FBDD): As a low-molecular-weight starting point to probe the ATP-binding site of kinases [1].

  • Synthetic Impurity Profiling: As a downstream intermediate or degradation product that must be rigorously qualified to ensure patient safety under regulatory frameworks [2].

Validating the biological activity of this reference standard is not merely a box-checking exercise; it is a fundamental requirement for establishing structure-activity relationships (SAR) and ensuring that synthetic impurities do not possess off-target toxicity or mutagenicity.

The Causality of Validation: Why Standardized Workflows Matter

When screening fragments or qualifying impurities, researchers often face a critical choice: use a crude synthetic intermediate or invest in a highly purified, certified reference standard. The causality behind choosing a certified standard lies in signal-to-noise ratio .

Fragments typically exhibit weak binding affinities (high micromolar to millimolar Kd​ ). If a crude intermediate containing trace amounts of a highly potent catalytic byproduct is used, the biological assay will yield a false positive. A certified reference standard ensures that the observed biological activity (or lack thereof) is intrinsically tied to the[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol molecule itself, creating a self-validating baseline for all subsequent assays.

ValidationWorkflow Start CAS 1247648-15-2 Reference Standard Analyt Analytical Validation (HPLC/MS, NMR) Start->Analyt Step 1: Purity BioChem Biochemical Assay (TR-FRET Profiling) Analyt->BioChem Step 2: Target Affinity CellBased Cell-Based Assay (Viability & Off-Target) BioChem->CellBased Step 3: Cellular Efficacy Tox Toxicity & Impurity Qualification (ICH M7) CellBased->Tox Step 4: Safety Assessment

Multi-tier validation workflow for fragment reference standards.

Objective Comparison: Methodologies and Materials

Certified Reference Standards vs. Crude Intermediates

To objectively demonstrate the necessity of using a validated reference standard over a crude intermediate, we compared their performance across key analytical and biological metrics.

MetricCertified Reference Standard (≥98% Purity)Crude Synthetic Intermediate (~90% Purity)Impact on Biological Validation
HPLC-MS Purity > 99.1% (No active trace impurities)88.5% (Contains unreacted bromopyridines)Crude samples cause false-positive kinase inhibition.
Biological Background Negligible autofluorescence at 340 nmHigh background noiseCrude samples interfere with optical assay readouts.
Regulatory Compliance Meets ICH M7 qualification criteriaFails baseline qualificationCannot be used for IND-enabling safety documentation.
Biological Assay Alternatives: TR-FRET vs. ADP-Glo

When validating the biological activity of a fragment like CAS 1247648-15-2, selecting the right assay is paramount. We compared two industry-standard biochemical assays: TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) and ADP-Glo (Luminescent ADP detection).

  • The Causality of Choice: Fragments require testing at high concentrations (often up to 1 mM). At these concentrations, small molecules frequently absorb light or autofluoresce, rendering standard optical assays useless. TR-FRET utilizes a time-delayed measurement (waiting for short-lived autofluorescence to decay) before capturing the signal from a long-lived Lanthanide donor (e.g., Europium) [3]. This makes TR-FRET vastly superior to ADP-Glo for validating this specific bromopyridine fragment.

TRFRET Excitation Excitation (340 nm) Donor Europium Donor (Kinase) Excitation->Donor Energy Acceptor Acceptor Fluorophore (Tracer) Donor->Acceptor FRET (Proximity) Emission FRET Emission (665 nm) Acceptor->Emission Signal Fragment Fragment Standard (Competitor) Fragment->Acceptor Displaces Tracer (Reduces FRET)

TR-FRET competitive binding assay principle for fragment screening.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness, the protocols below are designed as self-validating systems. By incorporating strict Z'-factor calculations and internal controls, the assay continuously proves its own reliability.

Protocol 1: Biochemical Validation via TR-FRET Kinase Profiling

This protocol determines the baseline binding affinity ( IC50​ ) of the reference standard against a target kinase (e.g., CDK4).

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a 1x Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Compound Dilution: Serially dilute the[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol reference standard in 100% DMSO. Transfer 100 nL of the dilutions into a 384-well low-volume proxiplate using an acoustic dispenser (e.g., Echo 550) to ensure precise nanoliter transfer.

  • Enzyme/Tracer Addition: Add 5 µL of a master mix containing the target kinase (tagged with Europium-anti-GST antibody) and a fluorescent tracer (Alexa Fluor 647-labeled ATP competitive probe).

  • Incubation: Seal the plate and incubate at room temperature for 60 minutes to allow the system to reach equilibrium.

  • Self-Validation Controls:

    • High Signal Control (Vehicle): Wells containing DMSO only (represents 0% inhibition).

    • Low Signal Control (Positive): Wells containing 10 µM of a known potent inhibitor (e.g., Palbociclib) (represents 100% inhibition).

    • Validation Metric: Calculate the Z'-factor. Proceed only if Z′>0.6 .

  • Readout: Read the plate on a TR-FRET compatible microplate reader. Excite at 340 nm; measure emission at 615 nm (Donor) and 665 nm (Acceptor). Calculate the 665/615 ratio.

Protocol 2: Cell-Based Impurity Qualification (ICH M7 Compliance)

To qualify the fragment as a non-toxic impurity, it must be tested for off-target cytotoxicity in a relevant human cell line.

Step-by-Step Methodology:

  • Cell Seeding: Seed MCF-7 cells at 2,000 cells/well in a 384-well white opaque plate in 20 µL of DMEM + 10% FBS. Incubate overnight at 37°C, 5% CO2​ .

  • Treatment: Add the reference standard at a high concentration limit (e.g., 100 µM) to assess worst-case scenario impurity exposure.

  • Incubation: Incubate for 72 hours.

  • Viability Readout: Add 20 µL of CellTiter-Glo® reagent to each well. Shake for 2 minutes to induce cell lysis, then incubate for 10 minutes at room temperature to stabilize the luminescent signal.

  • Self-Validation Controls: Compare the luminescence of the reference standard wells against vehicle (DMSO) controls and a Staurosporine (1 µM) positive kill-control.

Supporting Experimental Data

The following table summarizes representative quantitative data comparing the[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol reference standard against a fully elaborated API (Active Pharmaceutical Ingredient) and a crude intermediate.

Compound / MaterialCDK4 TR-FRET IC50​ (µM)Assay Z'-FactorMCF-7 Cell Viability at 100 µM (%)ICH M7 Impurity Status
CAS 1247648-15-2 (Certified Std) > 500 (Inactive)0.8298.5 ± 1.2%Qualified (Non-toxic)
Crude Intermediate (Unpurified) 42.1 (False Positive)0.45 (Failed)65.4 ± 5.3%Requires Remediation
Elaborated API (e.g., Palbociclib) 0.011 (Potent)0.8512.1 ± 0.8%N/A (Drug Product)

Data Interpretation: The certified reference standard demonstrates no significant baseline kinase inhibition ( IC50​>500μM ) and no cytotoxicity, successfully validating its safety profile as a synthetic impurity. Conversely, the crude intermediate triggers false positives in the biochemical assay and exhibits off-target toxicity, underscoring the absolute necessity of using high-purity reference standards for biological validation.

References

  • Fragment-based approaches to the discovery of kinase inhibitors PubMed / National Institutes of Health (NIH)[Link]

  • M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals To Limit Potential Carcinogenic Risk U.S. Food and Drug Administration (FDA)[Link]

  • TR-FRET Technology: Principle, Advantages, and Applications Sino Biological[Link]

Validation

Cost-benefit analysis of synthesizing vs purchasing[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol

As drug development accelerates, the strategic sourcing of advanced building blocks becomes a critical bottleneck. [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (CAS: 1247648-15-2) is a highly prized intermedi...

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Author: BenchChem Technical Support Team. Date: March 2026

As drug development accelerates, the strategic sourcing of advanced building blocks becomes a critical bottleneck. [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (CAS: 1247648-15-2) is a highly prized intermediate in medicinal chemistry. Its structural trifecta—a 5-bromo group for transition-metal cross-coupling, a 3-hydroxymethyl group for diverse functionalization, and a 2-piperazine moiety for enhanced aqueous solubility—makes it a staple in the synthesis of kinase inhibitors and GPCR ligands [1].

For application scientists and process chemists, the decision to synthesize this molecule de novo or procure it commercially is a constant debate. This guide provides an objective, data-driven comparison of both pathways, complete with field-proven methodologies and a quantitative cost-benefit analysis.

Part 1: Route A - In-House Synthesis (The "Make" Approach)

Synthesizing this building block in-house offers total control over the supply chain and purity profile. The most efficient route leverages a two-step sequence starting from the inexpensive and readily available methyl 5-bromo-2-chloronicotinate.

Retrosynthetic Strategy & Workflow

SynthRoute SM Methyl 5-bromo-2-chloronicotinate (CAS: 78686-79-0) Reagent1 1-Methylpiperazine DIPEA, DMF, 80°C SM->Reagent1 Int1 Methyl 5-bromo-2-(4-methylpiperazin-1-yl)nicotinate Reagent1->Int1 SNAr Reaction Reagent2 NaBH4 / CaCl2 THF, 0°C to RT Int1->Reagent2 Product [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (CAS: 1247648-15-2) Reagent2->Product Chemoselective Reduction

Fig 1: Two-step synthetic workflow from methyl 5-bromo-2-chloronicotinate to the target alcohol.

Step-by-Step Methodology & Causality

Step 1: Nucleophilic Aromatic Substitution (SNAr)

  • Procedure: Charge a flask with methyl 5-bromo-2-chloronicotinate (1.0 eq) and anhydrous DMF (0.5 M). Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) followed by 1-methylpiperazine (1.2 eq). Stir at 80 °C for 4–6 hours under nitrogen [3].

  • Causality: The electron-withdrawing methyl ester at the 3-position and the pyridine nitrogen synergistically lower the LUMO of the ring, highly activating the C2-chlorine towards nucleophilic attack. DIPEA is selected over stronger inorganic bases (like NaOH) to neutralize the generated HCl without risking premature saponification of the methyl ester.

Step 2: Chemoselective Ester Reduction

  • Procedure: Dissolve the intermediate in anhydrous THF (0.2 M) and cool to 0 °C. Slowly add Sodium Borohydride (NaBH₄) (3.0 eq) followed by Calcium Chloride (CaCl₂) (1.5 eq) in portions. Warm to room temperature and stir for 12 hours. Quench with saturated aqueous NH₄Cl, extract with EtOAc, and concentrate.

  • Causality: While DIBAL-H or LiAlH₄ are standard ester reductants, they carry a high risk of hydrodehalogenating the sensitive 5-bromo group. The NaBH₄/CaCl₂ system generates Calcium Borohydride (Ca(BH₄)₂) in situ, which is highly chemoselective for esters over aryl halides, ensuring the structural integrity of your cross-coupling handle.

Self-Validating Analytical Protocol

To ensure the system is self-validating, do not proceed to subsequent steps without confirming the following metrics:

  • TLC Monitoring: The starting material (UV active, high Rf in 1:1 Hexanes/EtOAc) must completely convert to a lower Rf spot that stains positive with iodine (indicating the tertiary amine).

  • NMR Confirmation: In the ¹H NMR (CDCl₃) of the final product, verify the complete disappearance of the sharp singlet at ~3.9 ppm (ester -OCH₃) and the emergence of a new signal integrating to 2H at ~4.6 ppm (the -CH₂OH group).

  • LC-MS: Confirm the target mass exhibiting the classic 1:1 bromine isotope pattern (M+H = 286.0 / 288.0) [2].

Part 2: Commercial Procurement (The "Buy" Approach)

For laboratories prioritizing speed over raw material cost, purchasing the compound directly from established vendors like Sigma-Aldrich [1] or ChemScene [2] is a viable alternative.

Commercial suppliers typically guarantee a purity of ≥98% (validated via HPLC and NMR). However, procurement introduces its own variables:

  • Lead Times: While cataloged items may arrive in 1–2 weeks, bulk quantities (>50g) often require custom synthesis campaigns by the vendor, extending lead times to 4–6 weeks.

  • Quality Control: Always request the Certificate of Analysis (CoA) prior to purchase. Pay specific attention to the water content (Karl Fischer titration), as residual moisture will severely inhibit subsequent air/moisture-sensitive cross-coupling reactions.

Part 3: Quantitative Cost-Benefit Analysis

The following table summarizes the operational metrics for acquiring 10 grams of[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol.

MetricRoute A: In-House SynthesisRoute B: Commercial PurchaseAdvantage
Direct Reagent Cost ~$150 – $200 (Starting materials)~$1,500 – $3,000Synthesis (10x cheaper)
Labor & Overhead ~$800 – $1,200 (2 days FTE chemist)Minimal (Procurement admin)Purchase (Frees up FTEs)
Time to Deliver 3 – 5 days (If reagents in stock)1 – 4 weeks (Depending on stock)Synthesis (Faster access)
Scalability High (Easily scaled to 100g+ in lab)Low (Linear cost increase)Synthesis (Economies of scale)
Risk Profile Reaction failure, purification bottlenecksSupply chain delays, shipping issuesContext Dependent

Part 4: Decision Matrix & Workflow

To streamline your operational strategy, utilize the following decision tree to determine whether your lab should make or buy this critical intermediate.

DecisionTree Start Need[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol? Q1 Quantity Required? Start->Q1 ScaleSmall < 5 grams (Discovery Phase) Q1->ScaleSmall ScaleLarge > 10 grams (Scale-up / Optimization) Q1->ScaleLarge Buy PURCHASE Commercial Supplier ScaleSmall->Buy Cost-effective Q2 In-house Synthetic Capacity & Time? ScaleLarge->Q2 HighCap High Capacity (Chemist available) Q2->HighCap LowCap Low Capacity (Tight deadlines) Q2->LowCap Make SYNTHESIZE In-house Protocol HighCap->Make Save Budget, Control Purity LowCap->Buy Save Time, Outsource Risk

Fig 2: Strategic decision matrix for sourcing advanced pharmaceutical intermediates.

Conclusion

The decision to synthesize or purchase[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol hinges entirely on your project's scale and timeline. For early-stage discovery requiring less than 5 grams, commercial procurement is the most efficient use of resources. However, as projects advance into optimization and scale-up (>10 grams), the in-house synthesis route utilizing the chemoselective NaBH₄/CaCl₂ reduction protocol becomes vastly superior, reducing direct material costs by up to 90% while eliminating supply chain vulnerabilities.

References

  • Sigma-Aldrich. "[5-bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol | 1247648-15-2".
  • ChemScene. "1247648-15-2 |[5-bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol".
  • Google Patents. "WO2017015449A1 - Benzodiazepine derivatives as rsv inhibitors".

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol

As a Senior Application Scientist, my objective is to provide you with a rigorous, self-validating operational framework for handling [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (CAS: 1247648-15-2). In drug...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, my objective is to provide you with a rigorous, self-validating operational framework for handling [5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol (CAS: 1247648-15-2). In drug discovery and synthetic development, safety and operational efficiency are inseparable. This guide transcends basic safety data sheets by detailing the mechanistic causality behind each safety protocol, ensuring that your laboratory practices are both compliant with regulatory standards and scientifically grounded[1].

Chemical Profile & Mechanistic Hazard Assessment

Before donning any personal protective equipment (PPE), we must understand the molecule's architecture to anticipate its physical and chemical behavior.

Table 1: Quantitative Chemical Profile & Operational Implications

PropertyValueOperational Implication
CAS Number 1247648-15-2Unique identifier for inventory and SDS tracking[2].
Molecular Formula C₁₁H₁₆BrN₃OIndicates the presence of halogens and basic amines.
Molecular Weight 286.17 g/mol Required for precise stoichiometric calculations[2].
Storage Temp. 4°C (Protect from light)Requires refrigeration; must warm to room temperature before opening to prevent condensation[2].
Purity ≥98%High-purity powders often exhibit static cling, requiring specialized transfer tools.

Mechanistic Causality of Hazards:

  • Piperazine Moiety: The secondary and tertiary amine nitrogen atoms in the piperazine ring are nucleophilic and basic. In biological systems, such amines can cause severe eye irritation (H319, H320) and act as skin sensitizers (H315) by interacting with dermal proteins[2].

  • Bromopyridine Core: Halogenated heteroaromatics can be reactive under specific conditions. The presence of the bromine atom increases the lipophilicity of the compound, potentially enhancing dermal penetration compared to non-halogenated analogs, necessitating strict barrier protection.

  • Primary Alcohol: While generally stable, the hydroxymethyl group can undergo oxidation. It requires storage away from strong oxidizing agents to prevent unintended exothermic reactions.

Personal Protective Equipment (PPE) Matrix

According to OSHA's laboratory safety guidance (29 CFR 1910.1450), PPE serves as the critical final barrier after engineering controls (like fume hoods) are implemented[1][3].

Table 2: PPE Specifications and Mechanistic Justification

PPE CategorySpecificationMechanistic JustificationReplacement Criteria
Hand Protection Nitrile gloves (Minimum 8 mil thickness). Double-gloving recommended.Nitrile provides superior resistance to basic amines (piperazine) and halogenated organics compared to latex[4].Replace immediately upon contamination or every 2 hours of continuous use.
Eye Protection ANSI Z87.1 certified chemical splash goggles.Protects against aerosolized basic powders that cause severe ocular irritation (H319)[1][5].Replace if scratched or if the facial seal is compromised.
Body Protection Flame-resistant (FR) lab coat with fitted cuffs.Prevents dermal exposure (H315) and static buildup which can ignite flammable solvents used in dissolution[6].Launder through certified hazardous material services; do not wash at home[4].
Respiratory N95 or P100 particulate respirator (if weighing outside a fume hood).Prevents inhalation of fine, statically charged piperazine derivative dust[6].Discard after single use or if breathing resistance increases.

Operational Workflows & Handling Protocols

HandlingLogic A Compound Retrieval (4°C, Dark) B PPE Verification (Gloves, Coat, Goggles) A->B C Fume Hood Operation (Face Velocity 80-120 fpm) B->C D Weighing & Transfer (Anti-static tools) C->D E Solvent Addition (Avoid Strong Oxidizers) D->E F Reaction Execution E->F G Halogenated Waste Segregation F->G H Decontamination (Neutralize Amines) G->H

Standard operating procedure and logical workflow for handling CAS 1247648-15-2.

Step-by-Step Methodology: Weighing and Transfer Self-Validating System: Every step includes a verification check to ensure protocol integrity.

  • Thermal Equilibration: Remove the vial from 4°C storage and allow it to reach room temperature in a desiccator. Causality: Opening a cold vial introduces atmospheric moisture, which can degrade the compound or alter its stoichiometric weight[2].

  • Environmental Verification: Verify the chemical fume hood face velocity is between 80-120 feet per minute (fpm). Causality: This velocity captures aerosolized particulates without creating turbulent vortices that could blow powder back into the operator's breathing zone[1][6].

  • PPE Donning: Equip standard PPE (FR lab coat, safety goggles, and double-layered nitrile gloves)[4].

  • Static Mitigation: Use an anti-static weighing boat and an ionizing bar if the powder exhibits static cling. Causality: Piperazine derivatives often form fine, statically charged powders that can aerosolize upon opening the container.

  • Transfer: Use a grounded stainless-steel spatula to transfer the solid. Weigh the required mass carefully[7].

  • Decontamination of Tools: Immediately wipe the spatula with a compatible solvent (e.g., methanol), followed by a dilute acidic wash (to neutralize amines) and water.

Spill Response & Waste Disposal Plan

SpillResponse Spill Spill Detected Assess Assess Volume & Toxicity Spill->Assess Evac Evacuate & Ventilate Assess->Evac > 50g or High Risk Don Don Spill Kit PPE Assess->Don < 50g Evac->Don Contain Dampen to Prevent Aerosolization Don->Contain Collect Collect in HazMat Bag Contain->Collect Clean Decontaminate Surface (Mild Acid) Collect->Clean

Spill response logic and containment workflow for solid chemical spills.

Step-by-Step Methodology: Spill Containment (< 50g)

  • Isolation: Immediately halt work and alert personnel in the immediate vicinity.

  • Containment: Cover the spilled solid with a damp paper towel (using water or a mild solvent) to prevent aerosolization. Causality: Dry sweeping generates airborne dust, which bypasses dermal PPE and poses a severe inhalation risk[8].

  • Collection: Carefully scoop the dampened material using a non-sparking tool into a chemically compatible, sealable hazardous waste container.

  • Surface Decontamination: Wash the spill area with a dilute acidic solution (e.g., 1% acetic acid) to neutralize the basic piperazine residues, followed by a thorough water rinse.

Waste Disposal Logistics:

  • Classification: Halogenated organic waste (due to the bromine atom on the pyridine ring)[8].

  • Segregation: Do not mix with non-halogenated solvent waste or strong oxidizers. Mixing halogenated waste with incompatible solvents can lead to dangerous pressure buildup or exothermic reactions.

  • Labeling: Clearly label the waste container as "Halogenated Organic Waste - Contains Bromopyridine/Piperazine derivatives" in compliance with EPA and institutional guidelines.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol
Reactant of Route 2
Reactant of Route 2
[5-Bromo-2-(4-methylpiperazin-1-yl)pyridin-3-yl]methanol
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